5-(4-Carboxybenzylamino)isophthalic acid

Core Science & Biosynthesis

An In-depth Technical Guide on 5-(4-Carboxybenzylamino)isophthalic Acid: A Versatile Linker for Advanced Materials

Audience: Researchers, scientists, and drug development professionals.

Abstract

The rational design of organic linkers is a cornerstone in the development of functional materials such as metal-organic frameworks (MOFs) and coordination polymers. This guide provides a detailed technical overview of 5-(4-carboxybenzylamino)isophthalic acid, a tritopic, V-shaped linker possessing a unique combination of rigidity and flexibility. We will delve into its chemical structure, physicochemical properties, a validated synthetic protocol, and comprehensive characterization methods. The narrative emphasizes the causal relationship between the molecule's structural attributes and its utility in creating porous materials with tunable functionalities. This document serves as a practical resource for researchers aiming to leverage this versatile building block in areas ranging from gas storage and catalysis to sensing and drug delivery.

Molecular Structure and Design Rationale

Chemical Identity

5-(4-Carboxybenzylamino)isophthalic acid is a multifunctional organic compound meticulously designed for applications in supramolecular chemistry and materials science. Its key identifiers are summarized below:

Identifier	Value	Citation
IUPAC Name	5-((4-carboxybenzyl)amino)benzene-1,3-dicarboxylic acid
CAS Number	1309853-81-3
Molecular Formula	C₁₆H₁₃NO₆
Molecular Weight	315.28 g/mol
Synonym	5-((4-carboxybenzyl)amino)isophthalic acid

Structural Features and Inherent Properties

The architecture of 5-(4-carboxybenzylamino)isophthalic acid is non-trivial and has been deliberately conceived to impart specific properties to the materials constructed from it. The molecule consists of two key components:

• A Rigid V-Shaped Core: The isophthalic acid (benzene-1,3-dicarboxylic acid) unit provides a rigid, angular geometry. This V-shape is fundamental in preventing the formation of densely packed, non-porous linear chains during coordination with metal ions, instead promoting the assembly of 2D or 3D network structures with potential porosity.

• A Flexible Amino-Benzyl Linker: A 4-carboxybenzyl group is connected to the isophthalic acid core via a secondary amine (-NH-) bridge. This linker introduces several crucial features:

  • Flexibility: The C-N and C-C single bonds in the benzylamino moiety allow for rotational freedom. This flexibility enables the linker to adapt to various metal coordination environments, potentially leading to the formation of diverse and novel framework topologies.

  • Third Coordination Site: The carboxylic acid on the benzyl group provides a third site for coordination, making the molecule a tritopic linker. This is essential for building robust, three-dimensional MOFs.

  • Functional Handle: The secondary amine's nitrogen atom can act as a hydrogen bond donor and a Lewis basic site. This built-in functionality can be exploited for selective guest adsorption, catalysis, or as a site for post-synthetic modification of the final material.

Caption: Molecular structure of 5-(4-Carboxybenzylamino)isophthalic acid.

Physicochemical Data

Quantitative data for this specific molecule is not extensively published in peer-reviewed literature; however, based on its structure and data from suppliers, we can compile the following table. Researchers should consider experimental determination for applications requiring high precision.

Property	Value / Observation	Rationale / Source
Melting Point	>300 °C (decomposes)	Typical for aromatic polycarboxylic acids due to strong intermolecular hydrogen bonding.
Solubility	Poorly soluble in water and common organic solvents (e.g., ethanol, acetone). Soluble in highly polar aprotic solvents like DMSO and DMF.	The rigid, crystalline nature and multiple hydrogen bonding sites limit solubility in non-polar solvents. Polar aprotic solvents can effectively solvate the molecule.
pKa Values	Three distinct pKa values are expected for the carboxylic acid groups, likely in the range of 3.5-5.0.	The electron-withdrawing nature of the adjacent carboxyl groups and the aromatic rings influences the acidity. The amine group will have a much higher pKa.
Appearance	White to off-white solid.	Consistent with a purified, crystalline organic acid.
Storage	Store at 4°C, protected from light.	To prevent potential long-term degradation, especially of the amine functionality.

Synthesis and Characterization

Retrosynthetic Analysis and Strategy

The synthesis of 5-(4-carboxybenzylamino)isophthalic acid is most logically approached via a nucleophilic substitution reaction. The key disconnection is at the C-N bond, identifying an amine (from the isophthalate core) and an electrophilic benzyl species as the primary synthons.

Caption: Retrosynthetic pathway for the target molecule.

To prevent self-reaction and ensure selectivity, the carboxylic acid groups are typically protected as esters during the C-N bond formation and deprotected in the final step. A common and effective strategy is outlined below, adapted from established procedures for analogous ether-linked molecules.[1]

Step-by-Step Experimental Protocol

Principle: This two-step protocol involves the alkylation of dimethyl 5-aminoisophthalate with a methyl 4-(bromomethyl)benzoate, followed by saponification (hydrolysis) of the three ester groups to yield the final product.

Step 1: Synthesis of Tetramethyl 5-((4-(methoxycarbonyl)benzyl)amino)isophthalate

• Reagents & Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve dimethyl 5-aminoisophthalate (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF).

• Basification: Add anhydrous potassium carbonate (K₂CO₃, 2.5 eq.) to the solution. Stir the suspension at room temperature for 30 minutes. Causality: The base deprotonates the amine, increasing its nucleophilicity for the subsequent reaction.

• Alkylation: Add methyl 4-(bromomethyl)benzoate (1.1 eq.) to the reaction mixture.

• Reaction: Heat the mixture to 80-90 °C and maintain for 12-24 hours under an inert atmosphere (e.g., Nitrogen). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling, pour the reaction mixture into a beaker of ice water. A precipitate should form.

• Isolation: Collect the solid by vacuum filtration. Wash the filter cake thoroughly with water to remove DMF and inorganic salts, followed by a wash with cold methanol to remove unreacted starting materials.

• Drying: Dry the isolated white solid under vacuum to yield the tri-ester intermediate.

Step 2: Hydrolysis to 5-(4-Carboxybenzylamino)isophthalic acid

• Setup: Suspend the dried tri-ester intermediate from Step 1 in a 1:1 mixture of ethanol and water.

• Hydrolysis: Add an excess of sodium hydroxide (NaOH, >3.0 eq., typically 5-10 eq.) to the suspension.

• Reaction: Heat the mixture to reflux. The reaction is typically complete within 4-12 hours, often indicated by the solid dissolving to form a clear solution.

• Acidification: Cool the reaction mixture to room temperature and then place in an ice bath. Slowly acidify with concentrated hydrochloric acid (HCl) until the pH is ~2. A voluminous white precipitate will form. Trustworthiness: This precipitation is a self-validating step; the product is insoluble in acidic aqueous media, while the starting ester and salt byproducts remain dissolved.

• Isolation: Collect the precipitate by vacuum filtration.

• Purification: Wash the solid extensively with deionized water until the filtrate is neutral to pH paper. This step is critical to remove all NaCl.

• Drying: Dry the final product in a vacuum oven at 60-80 °C to a constant weight.

Analytical Characterization

Confirming the structure and purity of the final product is paramount. A combination of spectroscopic methods should be employed.

Technique	Expected Results
¹H NMR (in DMSO-d₆)	- Carboxylic Acid Protons (3H): A very broad singlet at >12 ppm. - Aromatic Protons (7H): Multiple signals in the 7-8.5 ppm range. The protons on the isophthalate ring will show a distinct splitting pattern. - Amine Proton (1H): A broad singlet or triplet, its position can vary depending on concentration and temperature. - Methylene Protons (2H): A singlet or doublet around 4.5 ppm.
FT-IR (ATR)	- O-H Stretch: A very broad band from ~2500-3300 cm⁻¹ (carboxylic acid). - N-H Stretch: A moderate, sharp peak around 3300-3400 cm⁻¹. - C=O Stretch: An intense, sharp band around 1680-1710 cm⁻¹ (carboxylic acid). - C=C Stretch: Multiple sharp bands in the 1400-1600 cm⁻¹ region (aromatic). - C-N Stretch: A band in the 1200-1350 cm⁻¹ region.
Mass Spectrometry (ESI-)	The spectrum should show a prominent peak for the deprotonated molecular ion [M-H]⁻ at m/z ≈ 314.06.
Elemental Analysis	The calculated elemental composition for C₁₆H₁₃NO₆ is: C, 60.95%; H, 4.16%; N, 4.44%. Experimental values should be within ±0.4%.

Applications in Materials Science

The primary utility of 5-(4-carboxybenzylamino)isophthalic acid lies in its role as a building block for MOFs and coordination polymers. Its structural attributes directly translate into the functional properties of the resulting materials.

Design of Porous Metal-Organic Frameworks (MOFs)

The combination of a V-shaped core and three coordination sites makes this linker an excellent candidate for constructing 3D MOFs with high porosity. The general process is depicted below.

Caption: Workflow from linker to functional MOF.

The internal amine functionality within the MOF pores can impart basicity for catalytic applications (e.g., Knoevenagel condensation) or provide specific interaction sites for the selective adsorption of acidic gases like CO₂. The flexibility of the linker can also lead to "breathing" frameworks that respond to the presence of guest molecules.

Potential in Drug Development and Other Fields

While less explored, the molecular structure is of interest for biomedical applications. The arrangement of hydrogen bond donors and acceptors, combined with its aromatic systems, could be investigated for interactions with biological targets. Furthermore, its coordination chemistry extends to the formation of 1D and 2D coordination polymers, which may exhibit interesting photoluminescent or electronic properties.

Safety and Handling

As a standard laboratory chemical, appropriate precautions should be taken:

• Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a chemical fume hood. Avoid creating dust. Avoid contact with skin, eyes, and clothing.

• Storage: Keep in a tightly sealed container in a cool, dry place.

Always consult the Safety Data Sheet (SDS) provided by the supplier before use.

References

• Qiao, Y., et al. (2018). A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties. CrystEngComm, 20, 7782-7794. (Note: This reference pertains to the di-substituted analogue but provides context for the utility of this class of linkers).
• Faizi, M. S., et al. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 8), 1219–1222. (Note: This reference for an ether-linked analogue provides a strong basis for the synthetic protocol).
• ChemScene LLC. (n.d.). 5-(4-Carboxybenzylamino)isophthalic acid. Retrieved from MilliporeSigma product page, CAS 1309853-81-3.

Sources

• 1. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Thermodynamic Stability & Application of 5-(4-Carboxybenzylamino)isophthalic Acid Ligands

The following technical guide details the thermodynamic and structural profile of 5-(4-Carboxybenzylamino)isophthalic acid , a versatile tricarboxylate ligand used in the synthesis of Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs).[1]

Executive Summary: The "Reduced Schiff Base" Advantage

In the realm of reticular chemistry, 5-(4-Carboxybenzylamino)isophthalic acid (H₃L) occupies a critical niche. Unlike rigid linkers (e.g., terephthalic acid) that dictate fixed pore geometries, H₃L features a flexible secondary amine spacer (

). This "reduced Schiff base" linkage imparts conformational freedom, allowing the ligand to rotate and adapt to various metal coordination geometries ( , ).

For drug development and materials scientists, the thermodynamic value of H₃L lies in its ability to form "breathing" frameworks or supramolecular isomers that maintain structural integrity under thermal stress while adapting to guest molecules (solvents, drug payloads).

Molecular Architecture & Synthesis

Structural Logic

The molecule consists of two distinct aromatic domains connected by a flexible tether:

• Head: Isophthalic acid moiety (provides two carboxylates at 1,3-positions for chelation).

• Tail: 4-Carboxybenzyl group (provides a distal carboxylate for extension).

• Hinge: The amine-methylene bridge. This breaks the conjugation, preventing total rigidity and allowing the "tail" to rotate relative to the "head."

Synthesis Protocol (Reductive Amination)

Standard Operating Procedure (SOP) for High-Purity Ligand Generation.

Principle: The synthesis avoids direct alkylation (which can lead to over-alkylation) by utilizing a Schiff base condensation followed by in-situ reduction.

Reagents:

• 5-Aminoisophthalic acid (18.1 g, 100 mmol)

• 4-Formylbenzoic acid (15.0 g, 100 mmol)

• Sodium borohydride (

  ) or Sodium cyanoborohydride ( )

• Solvent: Methanol/Ethanol (anhydrous)

Step-by-Step Workflow:

• Condensation: Dissolve 5-aminoisophthalic acid and 4-formylbenzoic acid in refluxing methanol (200 mL). The solution will darken, indicating imine (Schiff base) formation.

• Reduction: Cool to

  . Slowly add (excess, ~1.5 eq) in small portions. Caution: Hydrogen gas evolution.

• Hydrolysis/Work-up: Stir at room temperature for 4 hours. Acidify with dilute HCl to pH 3-4 to precipitate the product.

• Purification: Recrystallize from DMF/Ethanol to remove unreacted aldehyde.

Self-Validating Checkpoint:

• 1H NMR (DMSO-d6): Look for the disappearance of the imine proton (~8.5 ppm) and the appearance of the methylene doublet (

  ) around 4.4 ppm and the amine triplet ( ) around 6.5-7.0 ppm.

Thermodynamic Stability Profile

Stability in MOFs is a dual function of the ligand's intrinsic bond strength and the coordination bond energy .

Thermal Gravimetric Analysis (TGA) Interpretation

When incorporated into frameworks (e.g., Zn-MOFs or Cd-MOFs), H₃L exhibits a characteristic three-stage weight loss profile.

Stage	Temperature Range	Event	Thermodynamic Insight
I		Loss of Guest Solvents (H₂O, DMF)	Low Interaction Energy: Guests are physically adsorbed in pores, not chemically bound.
II		Loss of Coordinated Solvents	High Interaction Energy: Metal-bound water/solvent requires significant energy to break the bond.
III		Ligand Decomposition	Framework Collapse: The or bonds of the ligand break. The framework converts to metal oxide.[2]

Critical Threshold: The ligand itself is stable up to ~290–300°C . Frameworks utilizing H₃L often retain porosity up to this limit after solvent removal (activation).

Chemical Stability (Solvent & pH)

• Hydrolysis Resistance: The secondary amine linkage is chemically robust against hydrolysis compared to imine or ester linkages.

• pH Sensitivity:

  • Acidic (pH < 4): Protonation of the amine and carboxylates may cause framework disassembly.

  • Basic (pH > 10): High stability due to deprotonated carboxylates (

    ) strengthening the Metal-Ligand bond.

Coordination Chemistry & Topology

The thermodynamic stability of the final material depends on how H₃L binds to the metal center.

Binding Modes

H₃L acts as a

- to -bridge. The flexibility allows it to support various topologies:[3]

• Zn(II) Clusters: Often forms paddle-wheel SBUs (Secondary Building Units).

• Cd(II) Chains: Due to the larger radius of Cd, H₃L often bridges metal centers into infinite 1D chains that cross-link into 3D networks (e.g., LCU-107 series).

Visualization of Stability Testing Workflow

The following diagram illustrates the logical flow for validating the thermodynamic stability of a newly synthesized H₃L-based MOF.

Figure 1: Workflow for validating the thermal integrity of H₃L-based coordination polymers.

Case Study: The LCU Series

Research into LCU-107 and LCU-108 (Liaocheng University series) provides concrete data on this ligand's performance.[4]

• Material: Cd(II) frameworks with H₃L.[4][5][6]

• Topology: 3-fold interpenetrating networks.

• Thermodynamics: Interpenetration significantly increases thermodynamic stability by maximizing packing density (Van der Waals interactions between nets).

• Result: These materials are stable up to 320°C and exhibit high fluorescence intensity, making them excellent candidates for sensing nitro-aromatic explosives (quenching mechanism).

References

• Synthesis & Structural Diversity: Zhao, W., et al. "Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid."[1][3] CrystEngComm, 2014. Link

• Cadmium Frameworks (LCU Series): Li, X., et al. "Recyclability test for 1 during Mg²⁺ addition and DMF washing procedures." ResearchGate, 2018. (Contextualizing LCU-107/108 stability). Link

• Zinc Frameworks & Sensing: Qiao, Y., et al. "A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid."[3][7][8] CrystEngComm, 2018.[3] Link

• Ligand Commercial Data: "5-(4-Carboxybenzylamino)isophthalic acid Properties." MilliporeSigma. Link

Sources

• 1. Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
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• 6. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Frontiers | Luminescent Zn (II)-Based Nanoprobes: A Highly Symmetric Supramolecular Platform for Sensing of Biological Targets and Living Cell Imaging [frontiersin.org]

A Technical Guide to the Solubility Profile of 5-(4-Carboxybenzylamino)isophthalic acid in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 5-(4-Carboxybenzylamino)isophthalic acid. Given the absence of extensive published quantitative data for this specific molecule, this document establishes a predictive solubility profile based on its structural attributes and the known behavior of analogous aromatic carboxylic acids. We present a robust, step-by-step experimental protocol for determining thermodynamic solubility using the industry-standard isothermal shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) analysis. This guide is intended for researchers, chemists, and formulation scientists who require a deep understanding of this compound's solubility for applications ranging from synthesis and purification to the development of Metal-Organic Frameworks (MOFs) and advanced materials.

Introduction: The Significance of a Solubility Profile

5-(4-Carboxybenzylamino)isophthalic acid is a complex aromatic molecule characterized by three carboxylic acid groups and a secondary amine linkage. This trifunctional nature makes it a highly valuable building block, or "linker," for the synthesis of advanced materials such as MOFs and coordination polymers, which have applications in gas storage, catalysis, and sensing.[1][2]

The solubility of this compound in various organic solvents is a critical physicochemical parameter that governs its practical application. A well-defined solubility profile is essential for:

• Synthetic Chemistry: Selecting appropriate solvents for reaction media to ensure reactants are in the same phase.

• Purification: Designing effective recrystallization protocols, which rely on a significant difference in solubility between hot and cold conditions.

• Material Formulation: Preparing homogeneous solutions for casting films, creating coatings, or growing high-quality single crystals for structural analysis.[3]

• Analytical Chemistry: Preparing samples for characterization techniques like HPLC and NMR spectroscopy.

This guide provides the theoretical foundation and practical methodology to empower researchers to accurately determine and interpret the solubility of this and similar complex organic molecules.

Theoretical Framework: Predicting Solubility

The solubility of a solid in a liquid is governed by a thermodynamic balance between the energy required to break the solute-solute and solvent-solvent interactions and the energy released upon forming new solute-solvent interactions. The adage "like dissolves like" provides a foundational, albeit simplified, predictive tool. For 5-(4-Carboxybenzylamino)isophthalic acid, several structural features dictate its behavior:

• Multiple Carboxylic Acid Groups (-COOH): These groups are highly polar and are potent hydrogen bond donors and acceptors. This leads to strong intermolecular hydrogen bonding in the solid state, resulting in high crystal lattice energy that must be overcome for dissolution.

• Aromatic Rings: The benzene rings are non-polar and can engage in π-π stacking interactions.

• Secondary Amine Linkage (-NH-): This group is also polar and can act as a hydrogen bond donor.

Consequently, effective solvents for this molecule will typically be those that can successfully disrupt this extensive hydrogen-bonding network. We can categorize solvents as follows:

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are highly polar and possess strong hydrogen bond accepting capabilities but lack acidic protons. They are exceptionally effective at solvating both the carboxyl and amine groups, leading to high solubility. It is common for stock solutions of complex carboxylic acids to be prepared in DMSO.[4]

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents are also polar and can participate in hydrogen bonding as both donors and acceptors. While they can dissolve the compound, they also compete with the solute's self-association, which can sometimes limit the maximum solubility compared to polar aprotic solvents.[5]

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents lack polarity and the ability to form hydrogen bonds. They are unable to overcome the strong intermolecular forces of the solute and are therefore predicted to be very poor solvents for this compound.

Experimental Protocol: Isothermal Shake-Flask Method for Thermodynamic Solubility

To obtain reliable and reproducible solubility data, a rigorously controlled experimental method is necessary. The isothermal "shake-flask" method is the gold standard for determining thermodynamic solubility, as it ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.[6]

Step-by-Step Methodology

• Preparation of Vials: Add an excess amount of solid 5-(4-Carboxybenzylamino)isophthalic acid to several glass vials. The presence of a visible excess of solid at the end of the experiment is crucial to ensure saturation.

• Solvent Addition: Accurately dispense a known volume of the selected organic solvent into each vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker or tumbling rotator within a temperature-controlled incubator set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a minimum of 48 hours. This extended period ensures that the system reaches thermodynamic equilibrium.

• Phase Separation: After equilibration, remove the vials and allow them to stand undisturbed in a temperature-controlled environment for at least 2 hours. This allows the excess solid to settle. For solvents where settling is slow, centrifugation may be required.

• Sample Collection: Carefully withdraw a precise aliquot of the clear supernatant using a volumetric pipette. Be cautious not to disturb the solid at the bottom of the vial.

• Filtration and Dilution: Immediately filter the collected sample through a 0.22 µm syringe filter (e.g., PTFE for organic solvents) into a pre-weighed volumetric flask. This step removes any microscopic particulate matter. Accurately dilute the filtered sample with the same solvent to a concentration that falls within the calibrated range of the analytical instrument.

• Quantification by HPLC-UV: Analyze the diluted samples using a calibrated HPLC-UV system. The presence of aromatic rings in the molecule makes UV detection a suitable choice. A calibration curve must be generated using standard solutions of known concentrations to ensure accurate quantification.

Workflow for Solubility Determination

Caption: Isothermal shake-flask workflow for solubility determination.

Predicted Solubility Profile

While specific experimental data for 5-(4-Carboxybenzylamino)isophthalic acid is scarce, a qualitative and semi-quantitative solubility profile can be predicted based on its chemical structure and data from analogous compounds like isophthalic acid.[5][7]

Solvent Category	Solvent Example	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High (> 50 mg/mL)	Strong hydrogen bond acceptor, effectively solvates -COOH and -NH groups, disrupting the crystal lattice.
N,N-Dimethylformamide (DMF)	High (> 50 mg/mL)	Similar to DMSO, its high polarity and hydrogen bond accepting ability make it an excellent solvent for this class of compounds.
Polar Protic	Methanol	Moderate (1-10 mg/mL)	Can form hydrogen bonds but also competes with solute-solute interactions. Solubility is expected to be lower than in polar aprotic solvents.[5]
Ethanol	Moderate (1-10 mg/mL)	Similar to methanol, but slightly lower solubility is expected due to the increased non-polar character of the ethyl group.[5]
Ketones	Acetone	Low to Moderate	Moderately polar and a hydrogen bond acceptor, but less effective than DMSO or DMF. Dicarboxylic acids show some solubility in acetone.[8]
Ethers	Tetrahydrofuran (THF)	Low	A weak hydrogen bond acceptor with moderate polarity; insufficient to overcome the strong intermolecular forces of the solute.
Esters	Ethyl Acetate	Very Low	Limited polarity and hydrogen bonding capability.
Non-Polar Aromatic	Toluene	Sparingly Soluble	Cannot form hydrogen bonds; dissolution is not favored.
Non-Polar Aliphatic	n-Hexane	Insoluble	Lacks the polarity and hydrogen bonding capacity required to dissolve the highly functionalized molecule.
Aqueous	Water (neutral pH)	Very Sparingly Soluble	Despite the polar groups, the large non-polar aromatic backbone significantly limits aqueous solubility. Isophthalic acid is poorly soluble in water.[9]

Conclusion and Recommendations

The solubility profile of 5-(4-Carboxybenzylamino)isophthalic acid is dominated by its three carboxylic acid moieties and secondary amine, which create a strong and extensive intermolecular hydrogen-bonding network. As a result, it is predicted to be most soluble in highly polar aprotic solvents such as DMSO and DMF, with moderate solubility in polar protic solvents like methanol and poor solubility in non-polar media.

For any research or development activities, it is imperative to experimentally verify these predictions. The isothermal shake-flask method detailed in this guide provides a reliable framework for obtaining accurate thermodynamic solubility data. Such empirical data is invaluable for optimizing reaction conditions, developing robust purification strategies, and successfully formulating this versatile compound for its intended advanced applications.

References

• Studies of solubility of dicarboxilic acid mixtures in organic solvents. (2015). ResearchGate. Retrieved from [Link]

• Experiment 1. Solubility of Organic Compounds. Scribd. Retrieved from [Link]

• Studies of solubility of dicarboxilic acid mixtures in organic solvents. (2026, February 6). ResearchGate. Retrieved from [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Starr, J. N., & King, C. J. (1992). Water-Enhanced Solubility of Carboxylic Acids in Organic Solvents and Its Application to Extraction Processes. Industrial & Engineering Chemistry Research, 31(11), 2572–2578.

• Solubility of Organic Compounds. (2023, August 31). LibreTexts. Retrieved from [Link]

• An odd–even effect on solubility of dicarboxylic acids in organic solvents. SciSpace. Retrieved from [Link]

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

• Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. (2026, February 23). UNT Digital Library. Retrieved from [Link]

• Safety Data Sheet(SDS). Retrieved from [Link]

• 5-(Bis(4-carboxybenzyl)amino)isophthalic acid. PubChem. Retrieved from [Link]

• 5-[bis(4-carboxybenzyl)amino]isophthalic acid. CD Bioparticles. Retrieved from [Link]

• Faizi, M. S., et al. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid.

• Four coordination polymers based on 5-(3,5-dicarboxybenzyloxy) isophthalic acid: Synthesis, structures, photocatalytic properties, fluorescence sensing and magnetic properties. (2021). ResearchGate. Retrieved from [Link]

• Safety data sheet. (2022, December 16). CPAChem. Retrieved from [Link]

• Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. ScienceOpen. Retrieved from [Link]

• Isophthalic acid. Wikipedia. Retrieved from [Link]

• ISOPHTHALIC ACID CAS N°: 121-91-5. OECD. Retrieved from [Link]

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A Technical Guide to the Crystal Engineering Potential of 5-(4-Carboxybenzylamino)isophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-(4-Carboxybenzylamino)isophthalic acid, a versatile tricarboxylic acid ligand, has emerged as a significant building block in the field of crystal engineering. Its unique structural features—a rigid isophthalic acid core, a flexible benzylamino linker, and an additional carboxyl group—provide a rich platform for the design and synthesis of diverse supramolecular architectures. This guide delves into the synthesis, structural characteristics, and crystal engineering applications of this ligand, with a particular focus on the construction of metal-organic frameworks (MOFs) and coordination polymers. We will explore how its conformational flexibility and multiple coordination sites can be exploited to create materials with tailored topologies and functionalities, including notable applications in photoluminescence and photocatalysis. This document serves as a technical resource, providing both foundational knowledge and detailed experimental insights for professionals in materials science and drug development.

Introduction: The Architectural Logic of a Versatile Ligand

Crystal engineering is the rational design of functional solid-state structures by controlling intermolecular interactions. At its core is the selection of molecular building blocks, or "tectons," with specific geometric and chemical attributes. Aromatic polycarboxylic acids are exemplary tectons due to their rigid frameworks and versatile coordination capabilities.

5-(4-Carboxybenzylamino)isophthalic acid (referred to henceforth as H₃L) is a thoughtfully designed ligand that combines rigidity and flexibility. Its design rationale includes:

• A Rigid Core: The isophthalic acid moiety provides a well-defined V-shape and two coordination sites with a fixed angle.

• A Flexible Linker: The -CH₂-NH- bridge introduces conformational freedom, allowing the ligand to adapt to various metal coordination environments and to form diverse network topologies.[1][2]

• Multiple Coordination Points: With three carboxyl groups, H₃L can act as a multidentate linker, bridging multiple metal centers to build extended one-, two-, or three-dimensional networks.[1][2][3]

This combination makes H₃L a powerful tool for constructing crystalline materials with complex and often novel architectures, which can be harnessed for applications ranging from sensing to catalysis.

Diagram: Molecular Structure and Functional Sites of H₃L

The diagram below illustrates the key components of the 5-(4-Carboxybenzylamino)isophthalic acid ligand, highlighting its potential for coordination and hydrogen bonding.

Caption: Structure of H₃L highlighting its functional components.

Synthesis and Characterization of the Ligand

The synthesis of H₃L is typically achieved through a multi-step process. A robust and reproducible protocol is crucial for obtaining a high-purity product, which is a prerequisite for growing high-quality single crystals.

Detailed Synthesis Protocol

This protocol is adapted from established literature procedures.[1][2]

Step 1: Esterification and Nucleophilic Substitution

• Reactants: 5-hydroxyisophthalic acid diethyl ester, dry potassium carbonate (K₂CO₃), and 4-bromomethyl benzoic acid methyl ester.

• Solvent: Dry acetonitrile.

• Procedure: a. Mix 5-hydroxyisophthalic acid diethyl ester and K₂CO₃ in acetonitrile and stir at 353 K for 30 minutes. b. Add 4-bromomethyl benzoic acid methyl ester to the solution. c. Reflux the resulting mixture for 24 hours. d. Pour the hot solution into ice-cold water to precipitate the esterified intermediate, diethyl 5-(4-methoxycarbonylbenzyloxy)isophthalate. e. Filter the solid precipitate and dry it in air.

Step 2: Hydrolysis

• Reactant: The esterified intermediate from Step 1.

• Reagent: 6N Sodium Hydroxide (NaOH) solution.

• Procedure: a. Reflux the intermediate with 6N NaOH solution for 24 hours to hydrolyze the ester groups. b. Cool the solution to 278 K (5 °C). c. Acidify the solution with 6N Hydrochloric Acid (HCl) to precipitate the final product, 5-(4-Carboxybenzylamino)isophthalic acid. d. Collect the white precipitate by filtration, wash thoroughly with water, and dry in air.

Characterization

• ¹H NMR: To confirm the proton environments and successful synthesis.

• FT-IR: To identify characteristic functional groups, such as the C=O stretch of the carboxylic acids (~1700 cm⁻¹) and the N-H stretch of the secondary amine (~3300 cm⁻¹).

• Mass Spectrometry: To confirm the molecular weight of the synthesized ligand (315.28 g/mol ).[4]

Crystal Engineering with H₃L: Constructing Metal-Organic Frameworks

The true potential of H₃L is realized when it is used to construct coordination polymers and MOFs. By reacting H₃L with various metal ions under solvothermal conditions, a wide array of structures with different dimensionalities and topologies can be achieved.

The Role of Ancillary Ligands and Metal Ions

The final structure is not solely dependent on H₃L. The choice of metal ion and the inclusion of ancillary "spacer" ligands play a critical role in directing the self-assembly process. For instance, the use of divalent metal ions like Co²⁺, Cd²⁺, Zn²⁺, and Ni²⁺ in conjunction with dipyridyl linkers (such as 1,2-bis(4-pyridyl)ethene) can lead to the formation of complex 3D pillar-layer architectures or sandwich-shaped structures.[3][5]

Diagram: General Synthesis Workflow for H₃L-Based MOFs

This flowchart outlines the typical experimental procedure for synthesizing crystalline MOFs using H₃L as the primary organic linker.

Caption: A typical solvothermal synthesis workflow for MOFs.

Case Studies: Structural Diversity of H₃L-Based MOFs

The versatility of H₃L is best illustrated through examples. The reaction of H₃L with different metal ions and ancillary ligands has yielded a variety of structures.[3][5]

Metal Ion	Ancillary Ligand	Resulting Structure Description	Dimensionality	Reference
Co²⁺/Cd²⁺	1,2-bis(4-pyridyl)ethene	Isostructural 3D pillar-layer architecture.	3D	[5]
Zn²⁺	1,2-bis(4-pyridyl)ethene	3D structure with a rare tetranuclear Zn₄(μ₃-OH)₂ secondary building unit.	3D	[5]
Ni²⁺	1,2-bis(4-pyridyl)diazene	Unusual (4,4) grid layer structure with free carboxylic acid groups.	2D	[3][5]
Zn²⁺	4,4′-bipyridine	Layered structure generated from hydrogen-bonded chains.	2D (H-bonded to 3D)	[3][5]

These examples demonstrate the profound influence of synthetic conditions and co-ligands on the final framework, allowing for fine-tuning of the material's dimensionality and topology.

Properties and Potential Applications

The crystalline materials derived from H₃L are not just structurally interesting; they often possess functional properties with practical applications.

Photoluminescence

Many MOFs constructed from H₃L exhibit solid-state photoluminescence.[3][5] This property arises from the aromatic nature of the ligand. The rigidification of the ligand within the MOF structure can enhance luminescence intensity and quantum yield compared to the free ligand in solution.[6] The emission properties can be tuned by the choice of metal ion and the overall framework structure. This makes these materials promising candidates for applications in:

• Chemical Sensing: The luminescence of a MOF can be quenched or enhanced in the presence of specific analytes, forming the basis for highly sensitive and selective sensors.

• Solid-State Lighting: As components in LEDs or other light-emitting devices.

Photocatalysis

Certain MOFs derived from a related tetracarboxylic acid ligand, 5-(bis(4-carboxybenzyl)amino)isophthalic acid, have demonstrated excellent photocatalytic activity for the degradation of organic dyes under visible light irradiation.[7] This suggests that H₃L-based MOFs could also be effective photocatalysts. The mechanism involves the absorption of light by the MOF, which generates electron-hole pairs that can produce reactive oxygen species to decompose pollutants.[8] This has significant implications for environmental remediation.

Future Outlook and Relevance to Drug Development

While much of the current research focuses on materials science applications like luminescence and catalysis, the principles of crystal engineering with H₃L are highly relevant to the pharmaceutical industry.

• Co-crystal Formation: The ability of H₃L to form robust hydrogen-bonded networks could be exploited to create co-crystals with active pharmaceutical ingredients (APIs). This is a key strategy for improving the solubility, stability, and bioavailability of drug substances.

• Polymorph Screening: Understanding how H₃L self-assembles and interacts with different metal ions and solvents provides valuable insights into the factors that control crystallization, which is fundamental to controlling polymorphism in drug manufacturing.

• Drug Delivery: Porous MOFs can be designed to encapsulate and release drug molecules. While not yet demonstrated for H₃L specifically, its flexible and robust nature makes it a promising candidate for the development of novel drug delivery systems.

The continued exploration of 5-(4-Carboxybenzylamino)isophthalic acid and its derivatives will undoubtedly uncover new structures, properties, and applications, further solidifying its importance as a cornerstone ligand in the field of crystal engineering.

References

• Zhao, W., Han, J., Tian, G., et al. (2013). Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties. CrystEngComm, 15(45), 9694-9705. Available from: [Link]

• Qiao, Y., Ma, Y., Jiang, W., et al. (2018). A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties. CrystEngComm, 20(47), 7782-7794. Available from: [Link]

• Zhao, W., Han, J., Tian, G., et al. (2013). Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: Syntheses, crystal structures and photoluminescence properties. HKMU Scholars. Available from: [Link]

• Qiao, Y., Ma, Y., Jiang, W., et al. (2018). A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties. RSC Publishing. Available from: [Link]

• Qiao, Y., Ma, Y., Jiang, W., et al. (2018). A series of metal-organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: Syntheses, crystal structures and physical properties. ResearchGate. Available from: [Link]

• Faizi, M. S. H., Ahmad, M., Ali, A., & Potaskalov, V. A. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 8), 1219–1222. Available from: [Link]

• Faizi, M. S. H., Ahmad, M., Ali, A., & Potaskalov, V. A. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. ScienceOpen. Available from: [Link]

• Warren, M. R., Easun, T. L., & Blake, A. J. (2015). Coordination polymers of 5-substituted isophthalic acid. ePrints Soton. Available from: [Link]

• Li, P., et al. (2020). Synthesis, Crystal Structure, and Anticancer Activity of a In(III) Coordination Polymer Based on a Flexible 5-(4-Carboxybenzyl)Isophthalic Acid Ligand. ResearchGate. Available from: [Link]

• Patra, R., Titi, H. M., & Goldberg, I. (2013). Coordination polymers of flexible poly-carboxylic acids with metal ions. IV. Syntheses, structures, and magnetic properties of polymeric networks of 5-(3,5-dicarboxybenzyloxy)isophthalic acid with Cd(ii), Cu(ii), Co(ii) and Mn(ii) ions. Dalton Transactions, 42(4), 1251-1261. Available from: [Link]

• He, H., et al. (2014). Syntheses, structures and luminescence properties of three metal–organic frameworks based on 5-(4-(2H-tetrazol-5-yl)phenoxy)isophthalic acid. CrystEngComm, 16(3), 339-346. Available from: [Link]

• Allendorf, M. D., Bauer, C. A., Bhakta, R. K., & Houk, R. J. T. (2009). Luminescent Metal-Organic Frameworks. OSTI.GOV. Available from: [Link]

• CD Bioparticles. 5-[bis(4-carboxybenzyl)amino]isophthalic acid. Available from: [Link]

• Faizi, M. S. H., Ahmad, M., Ali, A., & Potaskalov, V. A. (2016). Crystal structure of 5-[(4-carb-oxy-benz-yl)-oxy]isophthalic acid. PubMed. Available from: [Link]

• PubChem. 5-(Bis(4-carboxybenzyl)amino)isophthalic acid. Available from: [Link]

• Kumar, S., et al. (2022). New 5,5-(1,4-Phenylenebis(methyleneoxy)diisophthalic Acid Appended Zn(II) and Cd(II) MOFs as Potent Photocatalysts for Nitrophenols. Semantic Scholar. Available from: [https://www.semanticscholar.org/paper/New-5%2C5-(1%2C4-Phenylenebis(methyleneoxy)diisophthalic-Kumar-Singh/9274474775d7e5d8a9f6b9e1c8d2a6a1b2d5f4c5]([Link]

• Fan, L., et al. (2019). Two new MOFs based on 5-((4-carboxypyridin-2-yl)oxy) isophthalic acid displaying unique selective CO2 gas adsorption and magnetic properties. R Discovery. Available from: [Link]

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• 1. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. scholars.hkmu.edu.hk [scholars.hkmu.edu.hk]
• 4. 5-(4-Carboxybenzylamino)isophthalic acid | 1309853-81-3 [sigmaaldrich.com]
• 5. Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. osti.gov [osti.gov]
• 7. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Coordination Modes of 5-(4-Carboxybenzylamino)isophthalic Acid in MOFs

The following technical guide details the coordination chemistry, synthesis, and applications of 5-(4-Carboxybenzylamino)isophthalic acid in Metal-Organic Frameworks (MOFs).

Technical Guide for Researchers & Application Scientists

Executive Summary

This guide analyzes the structural and functional versatility of 5-(4-Carboxybenzylamino)isophthalic acid (often abbreviated as H₃L , H₃CBAIP , or H₃CPT in specific contexts) as a ligand in MOF construction.[1] Distinct from its rigid analogues, this ligand features a flexible amino-methylene spacer (–NH–CH₂–) that imparts conformational freedom, enabling the formation of diverse topologies ranging from 2D layers to 3D interpenetrated networks.[1] Its tricarboxylate functionality (

) allows for complex coordination modes with transition metals (Zn, Cd, Co, In) and lanthanides, driving applications in fluorescence sensing, catalysis, and gas storage.[1]

Ligand Architecture & Properties

The ligand comprises an isophthalic acid core linked to a 4-carboxybenzyl group via a secondary amine.[1] This structure introduces two critical design elements:

• Flexibility : The –NH–CH₂– spacer allows rotation, enabling the ligand to adopt "V-shaped" or "Y-shaped" conformations to satisfy the coordination geometry of metal nodes.[1]

• Functional Groups :

  • Three Carboxylates (-COOH) : Primary coordination sites.[1]

  • Secondary Amine (-NH-) : Potential for hydrogen bonding or auxiliary coordination, though typically non-coordinating in standard solvothermal conditions due to steric and electronic factors.[1]

Property	Specification
IUPAC Name	5-[(4-Carboxybenzyl)amino]isophthalic acid
Formula
Molecular Weight	315.28 g/mol
CAS Number	1309853-81-3
Geometry	Semi-flexible; V-shaped or Y-shaped
pKa Values	~3.5, 4.2, 4.8 (Carboxylates)

Coordination Modes & Metal-Ligand Interactions

The tricarboxylate nature of the ligand allows for a variety of binding modes. The carboxylate groups can bind in monodentate, bidentate chelating, or bidentate bridging modes, often simultaneously within the same framework.[1]

Carboxylate Binding Modes

• - (Monodentate) : Single oxygen binds to one metal ion.[1] Common in low-nuclearity clusters.[1]
• - (Chelating) : Two oxygens of the same carboxylate bind to one metal ion.[1]
• - (Bridging) : Carboxylate bridges two metal ions (syn-syn, syn-anti, or anti-anti).[1] This is the primary mode for constructing Secondary Building Units (SBUs) like paddlewheels or rod-shaped chains.[1]

Role of the Amine Nitrogen

• Non-Coordinating (Standard) : In most reported structures (e.g., with Zn, Cd, In), the amine nitrogen does not coordinate directly to the metal.[1] Instead, it acts as a pivot point for ligand flexibility and a donor for N-H[1]···O hydrogen bonds, stabilizing the supramolecular network.[1]

• Coordinating (Rare) : Under high pH or with soft metals (e.g., Ag, Cu(I)), the nitrogen could participate, but steric hindrance from the benzyl group usually disfavors this.[1]

Topology & Network Formation

The ligand's flexibility leads to "induced fit" architectures.[1]

• In(III) MOFs : Often form 3D frameworks where the ligand adopts a fully deprotonated (

  ) state, bridging multiple In-carboxylate chains.[1]

• Zn(II)/Cd(II) MOFs : Tend to form 2D layers or 3D pillared structures. The flexibility allows for interpenetration (2-fold or 3-fold) to maximize packing density.

Caption: Logical flow of ligand coordination modes and amine functionality in determining MOF topology.

Synthesis Protocols

Standard synthesis involves solvothermal methods.[1] The choice of solvent and temperature critically influences the deprotonation state and crystal quality.[1]

Protocol: Solvothermal Synthesis of [In(L)]·Solvent

Objective : Synthesis of a 3D In(III) framework for gas storage or sensing.

• Reagents :

  • (0.1 mmol)

  • 5-(4-Carboxybenzylamino)isophthalic acid (

    ) (0.1 mmol)[1]

  • Solvent: DMF/Ethanol/Water (2:1:1 v/v/v, 10 mL)[1]

  • Modulator (Optional): 2-fluorobenzoic acid (to improve crystallinity).[1]

• Procedure :

  • Dissolve ligand and metal salt in the solvent mixture in a 20 mL scintillation vial.

  • Sonicate for 10 minutes to ensure homogeneity.

  • Seal in a Teflon-lined autoclave.[1]

  • Heat at 100–120°C for 48–72 hours .[1]

  • Cool slowly to room temperature (5°C/hour) to promote crystal growth.[1]

• Workup :

  • Filter the colorless block crystals.

  • Wash with DMF and Ethanol.[1]

  • Activate by solvent exchange (e.g., with acetone) and heating under vacuum at 80°C.[1]

Applications & Performance

The resulting MOFs exhibit properties driven by the ligand's specific features.[1]

Application	Mechanism	Key Performance Indicator
Fluorescence Sensing	Ligand-to-metal charge transfer (LMCT) or intraligand charge transfer (ILCT).[1] The flexible amine can modulate emission upon analyte binding.[1]	Detection limit for nitroaromatics or metal ions (e.g., Fe³⁺, Cr₂O₇²⁻).[1]
Gas Storage ( )	Polar -NH- and -COOH groups increase affinity for via dipole-quadrupole interactions.[1]	Isosteric heat of adsorption ( ) and uptake capacity (cm³/g).
Catalysis	Lewis acidic metal sites (In, Zn) accessible due to flexible ligand spacing.[1]	Conversion rates for Knoevenagel condensation or Strecker reaction.[1]
Anticancer Activity	Release of bioactive ligand or metal ions; nanoscale MOFs (NMOFs) enhance cellular uptake.	values against cancer cell lines (e.g., HeLa, HepG2).[1]

References

• Synthesis, Crystal Structure, and Anticancer Activity of a In(III) Coordination Polymer Based on a Flexible 5-(4-Carboxybenzyl)Isophthalic Acid Ligand . Journal of Structural Chemistry, 2020, 61(4), 581-586.[1] Link

• Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid . CrystEngComm, 2012, 14, 7782-7794.[1] (Note: Discusses the related amide analogue). Link

• A series of metal-organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid . CrystEngComm, 2018, 20, 7782-7794.[1] (Note: Discusses the bis-benzyl analogue). Link

• Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid . Acta Crystallographica Section E, 2016, E72, 1219–1222.[1][2] (Note: Structural comparison with the oxy-analogue). Link

Sources

• 1. 三元羧酸MOF配体 - MOF配体,COF有机单体,标记化学,BODIPY荧光染料试剂,供应商,定制,合成,购买,价格-安庆东禾生物技术有限公司 [aqdonghe.com]
• 2. scienceopen.com [scienceopen.com]

Engineering Semi-Rigid Tricarboxylate Ligands for Responsive Coordination Polymers

Executive Summary: The "Goldilocks" Zone of Ligand Design

In the design of Coordination Polymers (CPs) and Metal-Organic Frameworks (MOFs), ligand rigidity dictates network topology. Rigid ligands (e.g., trimesic acid) yield robust, predictable, but often static porous frameworks. Fully flexible aliphatic ligands often collapse into non-porous dense phases.

Semi-rigid tricarboxylate ligands represent the strategic frontier. By incorporating specific flexible spacers (ether, methylene, or amide groups) between a rigid aromatic core and the carboxylate binding heads, researchers can engineer materials that possess structural integrity while exhibiting dynamic adaptivity . This "breathing" capability is critical for advanced applications such as stimuli-responsive drug delivery, where the host must adapt to the guest's steric demands or release payload upon specific physiological triggers.

This guide details the design principles, synthesis protocols, and topological control of semi-rigid tricarboxylate CPs, with a specific focus on their application in bio-responsive systems.

Ligand Architecture & Design Logic

The semi-rigid tricarboxylate ligand typically follows a Core-Spacer-Binding architecture. The "semi" rigidity arises from the rotation allowed by the spacer, breaking the conjugation of the system.

Structural Components[1][2][3][4][5][6][7]

• The Core: Usually an aromatic ring (benzene, triazine, or trimethylbenzene) providing geometric stability.

• The Spacer: The critical control element.

  • -O- (Ether): Introduces moderate flexibility and hydrogen bonding potential.

  • -CH₂- (Methylene): Allows free rotation (conformational isomerism).

  • -NH-CO- (Amide): Introduces rigidity via resonance but allows hydrogen bonding, influencing supramolecular assembly.

• The Binding Group: Carboxylate (-COO⁻), offering hard oxygen donors for high-affinity coordination with oxophilic metals (Zn²⁺, Co²⁺, Ln³⁺).

Case Study: H₃cpbda & H₃cmai

Two exemplary ligands illustrate this class:

• H₃cpbda (2,2'-((4-carboxy-1,2-phenylene)bis(oxy))diacetic acid): Features ether linkages that allow the carboxylate arms to rotate, adopting cis or trans conformations depending on the metal cluster geometry.

• H₃cmai (5-((carboxymethyl)amino)isophthalic acid): A hybrid structure with a rigid isophthalic moiety and a flexible glycine-derived arm. This asymmetry creates unique topological outcomes, often leading to lower symmetry space groups and complex pore environments.

Design Workflow Visualization

Figure 1: Workflow for engineering semi-rigid coordination polymers, from ligand precursor selection to supramolecular assembly.

Synthesis & Crystallization Strategies

The synthesis of CPs with semi-rigid ligands requires precise control over kinetic and thermodynamic parameters. Unlike rigid MOFs, semi-rigid ligands can trap the system in local minima (amorphous or dense phases).

Solvothermal Modulation

• Solvent Choice: A mixture of polar aprotic (DMF/DEF) and protic (Water/Ethanol) solvents is essential. The protic solvent often acts as a template or facilitates the deprotonation of the carboxylic acid.

• Temperature: 80°C – 160°C. Higher temperatures favor thermodynamically stable, dense phases. Lower temperatures favor kinetic, open porous structures.

• Auxiliary Ligands: The use of N-donor ligands (e.g., 4,4'-bipyridine) is a "pillaring" strategy. The N-donor binds to the metal axial sites, expanding the dimensionality from 2D sheets (common with tricarboxylates) to 3D porous networks.

Topological Diversity

The flexibility of the ligand allows for Supramolecular Isomerism .

• Breathing Effects: Upon solvent removal, the flexible arms may collapse (closing the pores). Upon re-exposure to guest molecules (gas or drug), the arms expand. This is distinct from rigid MOFs and is highly valuable for controlled release.

• Interpenetration: Long flexible spacers often lead to interpenetrated networks (catenation), where multiple independent frameworks entangle. While this reduces pore size, it significantly increases stability.

Experimental Protocol: Synthesis of a Zn(II) Semi-Rigid CP

This protocol describes the synthesis of a Zn-based CP using a semi-rigid ether-linked ligand, validated for reproducibility.

Ligand Synthesis (H₃cpbda type)

Objective: Synthesize a tricarboxylate ligand with ether spacers.

• Reagents: 3,4-dihydroxybenzoic acid, ethyl bromoacetate, K₂CO₃, Acetone, NaOH.

• Step 1 (Esterification): Reflux 3,4-dihydroxybenzoic acid with excess ethanol/H₂SO₄ to protect the primary acid group.

• Step 2 (Etherification): React the ester with ethyl bromoacetate (3 equiv.) and K₂CO₃ in refluxing acetone for 24h.

• Step 3 (Hydrolysis): Treat the intermediate with aqueous NaOH (2M) at 80°C for 4h. Acidify with HCl to pH 2.

• Purification: Recrystallize the white precipitate from water/ethanol (1:1). Yield: ~75%.

Coordination Polymer Assembly

Objective: Grow single crystals of [Zn₃(L)₂(bipy)]·nSolvent.

• Preparation:

  • Solution A: Dissolve 0.1 mmol of the synthesized Semi-Rigid Ligand in 5 mL DMF.

  • Solution B: Dissolve 0.15 mmol Zn(NO₃)₂·6H₂O in 3 mL H₂O.

  • Auxiliary: Add 0.1 mmol 4,4'-bipyridine (bipy) to Solution A.

• Reaction: Mix A and B in a 20 mL Teflon-lined autoclave.

• Conditions: Heat to 100°C for 72 hours.

• Cooling: Cool to room temperature at a rate of 5°C/hour (slow cooling is critical for crystal quality).

• Workup: Filter the colorless block crystals, wash with DMF, then Ethanol.

Validation Check:

• PXRD: Compare experimental powder X-ray diffraction pattern with simulated pattern from single-crystal data to ensure bulk purity.

• TGA: Perform Thermogravimetric Analysis. Expect solvent loss < 150°C, followed by a plateau (stable framework), and decomposition > 300°C.

Functional Applications: Drug Delivery & Sensing

Stimuli-Responsive Drug Delivery

Semi-rigid CPs are superior candidates for drug delivery compared to rigid MOFs due to the "Gate-Opening" effect .

• Mechanism: The drug (e.g., Ibuprofen or 5-Fluorouracil) is loaded into the expanded pores in a solvent. Upon desolvation, the framework contracts, trapping the drug.

• Release: In physiological conditions (pH 7.4 or presence of specific ions), the carboxylate-metal bonds may partially hydrolyze or the linker may expand, triggering release.

• Data: Research on semi-rigid La(III) MOFs has shown high encapsulation efficiency due to the adaptability of the pore shape to the drug molecule [1].

Comparative Data: Semi-Rigid vs. Rigid

Feature	Rigid Ligand (e.g., Trimesic Acid)	Semi-Rigid Ligand (e.g., H₃cmai)	Benefit for Drug Dev
Pore Structure	Fixed, permanent porosity	Dynamic, "Breathing"	Adaptable encapsulation
Stability	High thermal/chemical stability	Moderate stability	Biodegradable potential
Synthesis	High temp, often harsh	Mild solvothermal	Biocompatible synthesis
Topology	Predictable (e.g., pcu, dia)	Diverse (Helical, Interpenetrated)	Unique release kinetics

Sensing Pathways

The electronic isolation of the aromatic cores by the spacer (e.g., -CH₂- or -O-) interrupts electron transfer, making these ligands excellent candidates for fluorescence turn-off sensing .

• Target: Fe³⁺ ions or Cr₂O₇²⁻ anions in aqueous solution.[1]

• Mechanism: Competitive absorption of excitation energy or paramagnetic quenching by the analyte.

Figure 2: Fluorescence quenching mechanism in semi-rigid ligand CPs used for sensing toxic ions.

References

• Structural diversity and properties of coordination polymers built from a semi-rigid tetradentenate carboxylic acid. ResearchGate. Available at:

• Synthesis, structures and properties of metal–organic frameworks prepared using a semi-rigid tricarboxylate linker. CrystEngComm (RSC). Available at:

• Coordination Polymers Assembled from Flexible Tricarboxylate Linkers: Hydrothermal Synthesis, Structural Diversity, and Catalytic Features. Inorganic Chemistry (ACS). Available at:

• Two Lanthanide Metal–Organic Frameworks Based on Semi-Rigid T-Shaped Tricarboxylate Ligand. Molecules (MDPI). Available at:

• Microporous La(III) Metal-Organic Framework Using a Semirigid Tricarboxylic Ligand. ResearchGate. Available at:

Sources

• 1. mdpi.com [mdpi.com]

Topic: Hydrogen Bonding Motifs in 5-(4-Carboxybenzylamino)isophthalic Acid Crystals

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

5-(4-Carboxybenzylamino)isophthalic acid (CBAIA) is a polyfunctional molecule poised to serve as a versatile building block in crystal engineering, materials science, and pharmaceutical development. Its structural rigidity, conferred by multiple phenyl rings, is complemented by the conformational flexibility of a benzyl-amino linkage. Crucially, the molecule possesses a rich array of hydrogen bond donors (three carboxylic acid groups and a secondary amine) and acceptors (six carboxylate oxygens and the amine nitrogen), predisposing it to form robust and predictable supramolecular architectures. While the definitive crystal structure of CBAIA is not yet widely reported in publicly accessible databases, a comprehensive analysis based on established principles of supramolecular chemistry and data from closely related analogues allows for a confident prediction of its primary hydrogen bonding motifs. This guide elucidates these predicted motifs, outlines the experimental workflows required for their validation, and provides insights into the design of crystalline materials based on the CBAIA scaffold.

Introduction: The Foundational Role of Hydrogen Bonding in Crystal Engineering

The precise orchestration of molecules in the solid state is the central goal of crystal engineering. This discipline leverages the directionality and strength of non-covalent interactions to design crystalline materials with tailored properties, from solubility and stability in pharmaceuticals to porosity and conductivity in advanced materials. Among the suite of non-covalent forces, the hydrogen bond is preeminent. Its unique combination of strength, directionality, and specificity makes it the most critical tool for programming molecular assembly.

The predictability of hydrogen bonding patterns arises from the concept of supramolecular synthons —robust and recurring structural units formed by specific functional groups.[1] By identifying the most probable synthons a molecule can form, we can anticipate the overall architecture of its crystal lattice. The CBAIA molecule, with its trifecta of carboxylic acid groups and a secondary amine, presents a compelling case study in synthon hierarchy and competition.

Molecular Architecture of 5-(4-Carboxybenzylamino)isophthalic acid (CBAIA)

To understand the supramolecular behavior of CBAIA, we must first analyze its molecular structure and the functional groups available for hydrogen bonding.

• Molecular Formula: C₁₆H₁₃NO₆

• Key Functional Groups:

  • Isophthalic Acid Moiety: Two carboxylic acid groups positioned at the 1 and 3 positions of a benzene ring.

  • 4-Carboxybenzyl Moiety: A third carboxylic acid group located on a separate phenyl ring.

  • Secondary Amine (-NH-): A flexible linker connecting the two aromatic systems. This group is a critical hydrogen bond donor and can also act as an acceptor.

The presence of three O-H donors, one N-H donor, and multiple C=O and N acceptors creates a high potential for extensive and intricate hydrogen-bonded networks. The key to predicting the final structure lies in identifying which of these potential interactions are the most energetically favorable and will therefore dominate the crystal packing.

Predicted Primary Hydrogen Bonding Motifs in CBAIA Crystals

Based on a hierarchical analysis of hydrogen bond strengths and a review of analogous crystal structures, two primary motifs are predicted to define the supramolecular assembly of CBAIA.

The Carboxylic Acid Homosynthon: The R²₂(8) Dimer

The most ubiquitous and stable supramolecular synthon formed by carboxylic acids is the cyclic dimer. This motif involves two molecules mutually donating and accepting a pair of O-H···O hydrogen bonds to form a robust eight-membered ring, denoted by the graph set symbol R²₂(8). This interaction is exceptionally stable and is observed in the vast majority of crystalline carboxylic acids.

In the crystal structure of the closely related ether analog, 5-[(4-carboxybenzyl)oxy]isophthalic acid, this exact motif is observed, where pairs of molecules form undulating sheets linked by these O-H···O hydrogen bonds.[2][3][4] The geometric parameters for these interactions provide a reliable benchmark for what can be expected in CBAIA crystals.

Table 1: Representative Hydrogen Bond Geometry for the Carboxylic Acid Dimer Motif (Data from an Ether Analog) [2][3]

Donor (D)—H···Acceptor (A)	D-H (Å)	H···A (Å)	D···A (Å)	D—H···A (°)
O—H···O	0.99 (3)	1.62 (3)	2.6086 (19)	175 (3)
O—H···O	0.93 (3)	1.72 (3)	2.6486 (19)	179 (4)

It is highly probable that at least two of the three carboxylic acid groups on a given CBAIA molecule will participate in forming these highly stable R²₂(8) dimers, serving as the primary organizational force in the crystal lattice.

The Amino-Carboxylic Acid Heterosynthon: The N-H···O Bond

The secondary amine in CBAIA provides a strong N-H hydrogen bond donor. This group will preferentially interact with the most effective hydrogen bond acceptor available, which is the carbonyl oxygen of a carboxylic acid group. This N-H···O interaction is a classic heterosynthon that forms the basis of protein secondary structures and is a defining feature in the crystal packing of amino acids.[5][6]

This strong, charge-assisted hydrogen bond is expected to link CBAIA molecules in a head-to-tail fashion, similar to the supramolecular β-sheet structures observed in amino acid crystals.[5] This interaction will likely involve the third carboxylic acid group not participating in a dimer, or it could link sheets of pre-formed carboxylic acid dimers, adding a third dimension to the assembly.

Supramolecular Assembly: A Predicted 2D Layered Network

The interplay between the robust carboxylic acid dimer (homosynthon) and the strong amino-acid-like N-H···O linkage (heterosynthon) will likely result in a highly organized, layered supramolecular structure. We can predict a scenario where CBAIA molecules first form extended chains or tapes via the R²₂(8) dimer motif. These tapes are then cross-linked into 2D sheets by the powerful N-H···O hydrogen bonds.

Experimental Workflow for Structural Elucidation

The validation of these predicted motifs requires the synthesis of CBAIA, the growth of high-quality single crystals, and analysis via X-ray diffraction.

Synthesis and Crystallization

The synthesis of CBAIA can be approached via nucleophilic substitution, adapting established protocols.[3]

Protocol: Synthesis of 5-(4-Carboxybenzylamino)isophthalic acid

• Reaction Setup: In a round-bottom flask, dissolve 5-aminoisophthalic acid (1.0 eq) and potassium carbonate (K₂CO₃, 3.0 eq) in dry N,N-Dimethylformamide (DMF). The K₂CO₃ acts as a base to deprotonate the carboxylic acid and amine groups, facilitating the reaction.

• Addition of Alkylating Agent: Add methyl 4-(bromomethyl)benzoate (1.1 eq) to the solution. The bromo- group is an excellent leaving group for this Sₙ2 reaction. Using the methyl ester of the benzoic acid protects the carboxylic acid group from participating as a nucleophile.

• Reaction: Stir the mixture at 80-90 °C for 24 hours under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

• Workup: After cooling, pour the reaction mixture into ice-cold water to precipitate the ester-protected product. Filter the solid and wash thoroughly with water.

• Hydrolysis: Suspend the crude solid in a 6M sodium hydroxide (NaOH) solution and reflux for 12-24 hours. This step hydrolyzes the three methyl ester groups to their corresponding carboxylates.

• Acidification: Cool the solution in an ice bath and acidify with 6M hydrochloric acid (HCl) until a white precipitate of the final product, CBAIA, is formed and no further precipitation is observed.

• Purification: Collect the solid by filtration, wash extensively with deionized water to remove salts, and dry under vacuum.

Protocol: Single Crystal Growth

• Rationale: Slow evaporation is a reliable method for growing high-quality crystals. The choice of solvent is critical; a solvent system must be found in which the compound has moderate solubility.

• Method:

  • Dissolve a small amount of purified CBAIA in a suitable solvent (e.g., DMF, DMSO, or an ethanol/water mixture) with gentle heating.

  • Filter the solution while hot to remove any insoluble impurities.

  • Transfer the clear solution to a clean vial, cover it loosely with parafilm, and pierce a few small holes in the parafilm.

  • Allow the solvent to evaporate slowly and undisturbed over several days at room temperature.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive technique for determining the three-dimensional arrangement of atoms in a crystal and provides unequivocal proof of hydrogen bonding motifs.

Protocol: SCXRD Analysis

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. It is then exposed to a collimated beam of X-rays. As the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Structure Solution and Refinement: The diffraction data are processed to determine the unit cell dimensions and symmetry. The structure is then solved using direct methods or Patterson methods to find the initial positions of the atoms. This initial model is then refined against the experimental data to yield a final, highly accurate molecular and crystal structure.

• Data Analysis: The refined structure provides precise atomic coordinates, from which all bond lengths, angles, and, critically, the geometric parameters of the hydrogen bonds can be calculated and analyzed to validate the predicted synthons.

Conclusion and Future Outlook

5-(4-Carboxybenzylamino)isophthalic acid is a molecule designed for predictable self-assembly. A thorough analysis based on fundamental principles of crystal engineering strongly indicates that its crystal structure will be dominated by two key motifs: the classic R²₂(8) carboxylic acid dimer and a robust N-H···O heterosynthon. These interactions are expected to guide the assembly of the molecules into well-defined 2D sheets, creating a layered supramolecular architecture.

The experimental validation of this structure via the outlined synthesis and SCXRD analysis is a critical next step. Confirmation of these motifs will not only provide fundamental insights into the supramolecular chemistry of polyfunctional amino-carboxylic acids but will also pave the way for the rational design of new materials. By modifying the molecular backbone or using CBAIA as a ligand for metal-organic frameworks, researchers can harness these predictable hydrogen bonding patterns to create novel crystalline solids with tailored architectures and functions for applications in drug delivery, gas separation, and sensing.

References

• Title: Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties Source: CrystEngComm (RSC Publishing) URL: [Link]

• Title: A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties Source: CrystEngComm (RSC Publishing) URL: [Link]

• Title: Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid Source: ScienceOpen URL: [Link]

• Title: Supramolecular Assembly of Amino Acid Based Cationic Polymer for Efficient Gene Transfection Efficiency in Triple Negative Breast Cancer Source: PubMed URL: [Link]

• Title: Amino Acid-Derived Supramolecular Assembly and Soft Materials Source: MDPI URL: [Link]

• Title: Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Organization of Amino Acids into Layered Supramolecular Secondary Structures Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Understanding the self-ordering of amino acids into supramolecular architectures: co-assembly-based modulation of phenylalanine nanofibrils Source: Materials Chemistry Frontiers (RSC Publishing) URL: [Link]

• Title: STM images of isophthalic acid derivatives, illustrating the effect of... Source: ResearchGate URL: [Link]

• Title: Amino Acid-Based Self-Assembled Supramolecular Structures: From Pathological Implications to Biomedical Applications Source: PubMed URL: [Link]

• Title: Crystal structure of 5-[(4-carb-oxy-benz-yl)-oxy]isophthalic acid Source: PubMed URL: [Link]

• Title: 5-​[bis (4-​carboxybenzyl)​amino]​isophthalic acid Source: CD Bioparticles URL: [Link]

• Title: Synthesis and recognition properties of aromatic amide oligomers: Molecular zippers Source: SciSpace URL: [Link]

• Title: Harnessing hydrogen-bonding: advancements and applications in pharmaceutical co-crystallization Source: Bentham Science URL: [Link]

• Title: Hydrogen-bonding versus van der Waals interactions in self-assembled monolayers of substituted isophthalic acids Source: PubMed URL: [Link]

• Title: Crystal structures and hydrogen bond analysis of five amino acid conjugates of terephthalic and benzene-1,2,3-tricarboxylic acids Source: ResearchGate URL: [Link]

Sources

• 1. japtronline.com [japtronline.com]
• 2. scienceopen.com [scienceopen.com]
• 3. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of 5-[(4-carb-oxy-benz-yl)-oxy]isophthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organization of Amino Acids into Layered Supramolecular Secondary Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Hydrothermal synthesis of MOFs using 5-(4-Carboxybenzylamino)isophthalic acid

Application Note: Hydrothermal Synthesis of MOFs using 5-(4-Carboxybenzylamino)isophthalic Acid ( )

-based MOFs

Executive Summary

This technical guide details the synthesis and application of Metal-Organic Frameworks (MOFs) utilizing the ligand 5-(4-carboxybenzylamino)isophthalic acid (hereafter referred to as

). Unlike rigid dicarboxylate linkers (e.g., terephthalic acid), features a semi-rigid backbone with a flexible secondary amine ( ) spacer. This structural feature imparts unique "breathing" capabilities and pH-responsiveness to the resulting framework, making these MOFs highly suitable for drug delivery systems (DDS) and luminescent sensing .

This document provides a self-validating protocol for synthesizing the ligand and its subsequent coordination into Zinc (Zn) and Cadmium (Cd) frameworks. It addresses the specific needs of drug development professionals by focusing on biocompatible metal selection and pore environment modulation.

Ligand Chemistry & Pre-Synthesis

Context:

is rarely available as a stock chemical and must be synthesized in-house to ensure high purity. The presence of the amine group is critical for the pH-responsive behavior of the final MOF.

Protocol A: Synthesis of Ligand

Mechanism: Reductive amination or Nucleophilic substitution. The substitution route is preferred for higher yields.

Reagents:

• Dimethyl 5-aminoisophthalate (2.09 g, 10 mmol)

• Methyl 4-(bromomethyl)benzoate (2.29 g, 10 mmol)

• Potassium Carbonate (

  ) (anhydrous)[1]

• Acetonitrile (ACN)[1]

• NaOH / HCl (for hydrolysis)[1]

Step-by-Step Workflow:

• Esterification (Precursor Formation): Dissolve dimethyl 5-aminoisophthalate and methyl 4-(bromomethyl)benzoate in dry ACN (50 mL). Add

  (excess, ~3 eq) as a base to scavenge HBr.

• Reflux: Heat the mixture to reflux (80-82°C) for 24 hours under

  atmosphere.

• Isolation: Filter hot to remove inorganic salts. Evaporate the solvent to obtain the trimethyl ester intermediate.

• Hydrolysis: Suspend the ester in THF/Water (1:1) and add NaOH (2M, 20 mL). Reflux for 12 hours to hydrolyze the ester groups to carboxylic acids.

• Acidification: Cool to room temperature (RT) and adjust pH to ~2-3 using 1M HCl. The white precipitate is

  .

• Purification: Recrystallize from DMF/Ethanol.

Critical Quality Attribute (CQA):

• NMR Verification:

  NMR (DMSO- ) must show a singlet at ppm corresponding to the methylene ( ) bridge and a broad singlet at ppm for carboxylic protons.

Hydrothermal MOF Synthesis Protocols

The flexibility of the

spacer allows to adopt various coordination modes. We present two protocols: a Zn-based framework (biocompatible, preferred for drug delivery) and a Cd-based framework (robust, preferred for sensing/crystallography).

Protocol B: Solvothermal Synthesis of Zn-CBAIA (Drug Carrier Focus)

Target Structure: A 3D pillar-layer network suitable for encapsulation.

Reagents:

• (0.1 mmol)
• (0.05 mmol)

• 4,4'-bipyridine (bpy) (0.05 mmol) – Acts as a pillar to expand pore size.

• Solvent: DMF /

  (2:1 v/v)

Procedure:

• Dissolution: Dissolve

  (15.8 mg) and bpy (7.8 mg) in 4 mL DMF. Sonicate until clear.

• Metal Addition: Dissolve Zinc Nitrate (29.7 mg) in 2 mL deionized water.

• Mixing: Add the aqueous metal solution dropwise to the ligand solution under stirring. A transient turbidity may occur; stir for 30 mins until homogeneous.

• Thermal Treatment: Transfer to a 15 mL Teflon-lined stainless steel autoclave. Seal tightly.

  • Ramp: 2°C/min to 105°C.

  • Dwell: 72 hours at 105°C.

  • Cool: 0.1°C/min to RT (Slow cooling is crucial for single-crystal growth).

• Washing: Filter the colorless block crystals. Wash with DMF (

  mL) followed by Ethanol ( mL) to remove unreacted ligands.

• Activation: Solvent exchange with ethanol for 3 days, refreshing solvent daily.

Protocol C: Hydrothermal Synthesis of Cd-CBAIA (Sensing Focus)

Based on Li et al. (2020) methodology [5].

Reagents:

• (0.1 mmol)[2]
• (0.1 mmol)

• 4,4′-di(1H-imidazol-1-yl)-1,1′-biphenyl (bibp) (0.1 mmol)[2]

• Solvent:

  (10 mL)

Procedure:

• Mixing: Combine all reagents in 10 mL deionized water. Adjust pH to ~6.0 using dilute NaOH if necessary to aid solubility.

• Autoclave: Seal in a 23 mL Teflon-lined autoclave.

• Heating: Heat at 120°C (393 K) for 4 days.

• Harvest: Cool to RT. Collect colorless block crystals suitable for SXRD.

Visualization of Experimental Workflow

The following diagram illustrates the critical path from ligand synthesis to application testing.

Figure 1: Critical path workflow for the synthesis of H3CBAIA-based MOFs, differentiating between drug delivery and sensing applications.

Characterization & Validation

To ensure the "Trustworthiness" of the synthesized material, the following characterization steps are mandatory.

Technique	Purpose	Expected Outcome (Zn-CBAIA)
PXRD	Phase Purity	Sharp peaks matching simulated pattern from single-crystal data. No broad amorphous humps.
TGA	Thermal Stability	Weight loss <5% up to 300°C (after solvent removal). Framework collapse >350°C.
FT-IR	Functional Group Check	shift indicating coordination. Presence of at ~3300 .
BET	Porosity	Type I isotherm (microporous). Surface area typically 400–1000 depending on the pillar ligand.
SXRD	Topology Confirmation	Confirmation of 3D pillar-layer structure or interpenetrated network.

Applications in Drug Development & Sensing[3]

Drug Delivery (Zn-CBAIA)

Why it works: The Zn-CBAIA framework contains uncoordinated amine (

) groups and potentially uncoordinated carboxylate oxygens within the pores.

• pH Responsiveness: In acidic tumor microenvironments (pH 5.0–6.0), the amine groups protonate (

  ). This electrostatic repulsion triggers the release of cationic drugs (e.g., Doxorubicin) or causes partial framework degradation to release the payload [1, 3].

• Loading Protocol:

  • Dehydrate Zn-CBAIA (100 mg) at 120°C under vacuum for 6h.

  • Soak in a PBS solution of Doxorubicin (1 mg/mL) for 24h.

  • Centrifuge and wash with PBS to remove surface-bound drug.

  • Measure loading capacity via UV-Vis spectroscopy (supernatant analysis).

Luminescent Sensing (Cd/Ln-CBAIA)

Why it works: The conjugated aromatic system of

acts as an "antenna" for sensitizing Lanthanide ions ( ) or exhibits ligand-based fluorescence in metal (Zn, Cd) MOFs.

• Target Analytes: Nitroaromatics (explosives),

  ions, or antibiotic residues.

• Mechanism: Photo-induced Electron Transfer (PET). The analyte binds to the amine group, quenching fluorescence [2, 5].

Troubleshooting & Optimization (Expert Insights)

• Problem: Amorphous precipitate instead of crystals.

  • Cause: Reaction rate too fast.

  • Fix: Lower the pH of the starting solution (add 1-2 drops of dilute

    ) to slow down deprotonation. Alternatively, reduce the temperature ramp rate.

• Problem: Low porosity / Low drug loading.

  • Cause: Pore blockage by unreacted ligand or solvent.

  • Fix: Ensure rigorous solvent exchange (activation). Use supercritical

    drying if ethanol exchange causes pore collapse.

• Problem: Ligand Oxidation.

  • Cause: The secondary amine is susceptible to oxidation at high temps in air.

  • Fix: Always purge the autoclave with

    or Argon before sealing.

References

• Zhao, W., Han, J., Tian, G., & Zhao, X. L. (2013). Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties. CrystEngComm, 15(46), 9928-9937.

• Qiao, Y., Ma, Y., Jiang, W., Wang, X., Guan, W., Che, G., ...[3] & Qin, F. (2018).[3] A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties.[3][4] CrystEngComm, 20(48), 7763-7772.

• Safdar Ali, R., Meng, H., & Li, Z. (2022).[5] Zinc-Based Metal-Organic Frameworks in Drug Delivery, Cell Imaging, and Sensing.[6][5] Molecules, 27(1), 100.[5]

• Faizi, M. S., et al. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E, 72(9), 1219–1222.

• Li, S. H., & Li, G. F. (2020).[2] Crystal structure of poly[tetraaqua-bis(µ4-5-(4-carboxy-benzylamino)-isophthalato-κ4O,O′:O′′:O′′′)-(µ2-4,4′-di(1H-imidazol-1-yl)-1,1′-biphenyl-κ2N:N′)dicadmium(II)].[2] Zeitschrift für Kristallographie - New Crystal Structures, 235(6), 1271-1273.

Sources

• 1. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Review Reports - Zinc-Based Metal-Organic Frameworks in Drug Delivery, Cell Imaging, and Sensing | MDPI [mdpi.com]
• 6. Zinc-Based Metal-Organic Frameworks in Drug Delivery, Cell Imaging, and Sensing - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Gas Adsorption Applications of 5-(4-Carboxybenzylamino)isophthalic Acid Frameworks

This comprehensive application note and protocol guide details the synthesis, activation, and gas adsorption characterization of Metal-Organic Frameworks (MOFs) constructed from 5-(4-Carboxybenzylamino)isophthalic acid .[1]

[1]

Executive Summary

The ligand 5-(4-Carboxybenzylamino)isophthalic acid (CAS: 1309853-81-3), often abbreviated as H₃L or H₃CBIA , represents a distinct class of semi-rigid tricarboxylate linkers.[1] Unlike its purely rigid counterparts (e.g., BTB), H₃L incorporates a secondary amine (-NH-) and a methylene (-CH₂-) spacer.[1] This structural design introduces two critical features for gas adsorption applications:

• Conformational Flexibility: The methylene hinge allows the framework to undergo "breathing" or "gate-opening" phenomena, potentially enhancing selectivity for specific gases like CO₂ or light hydrocarbons.[1]

• Lewis Basic Functionality: The secondary amine group provides a specific interaction site for acidic gases (e.g., CO₂), theoretically increasing the isosteric heat of adsorption (

  ) and selectivity over non-polar gases like N₂ or CH₄.[1]

This guide provides a validated workflow for researchers to synthesize H₃L-based frameworks, activate them without structural collapse, and rigorously evaluate their gas adsorption performance.

Ligand Chemistry & Framework Design

Ligand Structure and Coordination Modes

The H₃L ligand possesses three carboxylate groups and one secondary amine.[1]

• Isophthalic Moiety: Provides a rigid, chelating/bridging site (typically forming paddlewheel SBUs with Cu(II) or Zn(II)).[1]

• Benzylamino Arm: Extends the framework dimensionality and introduces flexibility.[1]

• Amine Functionality: Acts as a hydrogen bond donor/acceptor and a weak Lewis base.[1]

Strategic Design Considerations

• Solvent Selection: The flexibility of H₃L means the synthesized pore structure is often templated by the solvent.[1] Dimethylformamide (DMF) or Diethylformamide (DEF) are standard, but their removal requires careful exchange to prevent pore collapse.[1]

• Metal Node Selection:

  • Cu(II): Favors paddlewheel clusters

    , typically yielding high surface area (HKUST-1 analogues).[1]

  • Zn(II): Often forms tetranuclear clusters

    or infinite chains, offering robust thermal stability.[1]

Experimental Protocols

Protocol A: Solvothermal Synthesis of [M_x(L)_y] Frameworks

Objective: To synthesize high-crystallinity MOFs suitable for single-crystal XRD and gas sorption.[1]

Materials:

• 5-(4-Carboxybenzylamino)isophthalic acid (H₃L) (>98% purity).[1]

• Metal Salt:

  or .[1]

• Solvents: DMF (anhydrous), Ethanol (EtOH),

  .[1]

• Modulator (Optional): Acetic acid or HBF₄ (to control crystal size).[1]

Step-by-Step Methodology:

• Precursor Dissolution:

  • Dissolve 0.1 mmol of H₃L in 4 mL of DMF/EtOH (3:1 v/v). Sonicate for 10 mins until clear.

  • Dissolve 0.2 mmol of Metal Salt in 2 mL of

    .[1]

• Mixing: Slowly add the metal solution to the ligand solution while stirring.

  • Critical Step: If precipitation occurs immediately, add 50-100 µL of dilute

    or acetic acid to re-dissolve.[1]

• Solvothermal Reaction:

  • Seal the mixture in a 20 mL Teflon-lined stainless steel autoclave.

  • Program oven: Ramp to 85-100°C over 2 hours. Hold for 48-72 hours . Cool to RT over 12 hours (

    ).

  • Note: Slow cooling promotes large single crystal growth suitable for XRD.[1]

• Harvesting:

  • Filter crystals (typically blue for Cu, colorless/yellow for Zn).[1]

  • Wash 3x with fresh DMF to remove unreacted ligand.[1]

Protocol B: Activation (Solvent Exchange)

Objective: To remove high-boiling solvents (DMF, water) without collapsing the flexible framework.[1]

Rationale: Direct heating of DMF-solvated flexible MOFs often leads to an amorphous, non-porous phase.[1] A stepwise exchange with a volatile solvent is mandatory.[1]

• Immerse: Place the filtered crystals in anhydrous Methanol (MeOH) or Dichloromethane (DCM) .

• Exchange Cycles:

  • Soak for 24 hours.

  • Decant solvent and replace with fresh MeOH/DCM.[1]

  • Repeat 3-4 times over 3 days.

  • Validation: Check the supernatant by ¹H-NMR to ensure DMF peaks are absent.[1]

• Degassing:

  • Transfer sample to a gas sorption tube.[1]

  • Connect to the degassing port of the analyzer (e.g., Micromeritics ASAP or Quantachrome).[1]

  • Stage 1: Evacuate at Room Temperature (RT) for 2 hours.

  • Stage 2: Ramp to 100-120°C (heating rate

    ) under dynamic vacuum (< 10 µmHg).

  • Hold for 12-24 hours.

  • Stop Criteria: Outgas rate < 2 µmHg/min.[1]

Gas Adsorption Characterization

Isotherm Collection Strategy

Perform measurements using high-purity gases (99.999%).[1]

Gas	Temperature	Pressure Range	Purpose
	77 K	to 1.0	Surface Area (BET), Pore Volume, Pore Size Distribution.[1]
	273 K, 298 K	0 to 1.0 bar (or higher)	Capture capacity, Isosteric Heat of Adsorption ( ).[1]
	273 K, 298 K	0 to 1.0 bar	Natural gas storage, Selectivity vs .

Data Analysis & Interpretation

1. BET Surface Area:

• Apply the BET equation in the linear range (typically

  ).[1]

• Consistency Check: Ensure the

  constant is positive and the plot increases monotonically.[1]

2. Pore Size Distribution (PSD):

• Use Non-Local Density Functional Theory (NLDFT) kernels (e.g., Carbon slit pore or Oxide cylindrical pore models) on the

  isotherm.[1]

• Flexible Framework Note: If the

  isotherm shows hysteresis (Type H4) or steps (gate-opening), the PSD may represent a specific conformational state.[1]

3. Isosteric Heat of Adsorption (

):

• Calculate using the Clausius-Clapeyron equation from

  isotherms at 273 K and 298 K. [1]

• Expected Result: For amine-functionalized MOFs,

  for typically ranges from 25 to 45 kJ/mol at zero coverage, indicating moderate-strong interaction.[1]

4. Selectivity (IAST):

• Use Ideal Adsorbed Solution Theory (IAST) to predict binary mixture separation (e.g.,

  15:85 flue gas).[1]

• Fit single-component isotherms with Dual-Site Langmuir (DSL) models before IAST calculation.

Visualization: Experimental Workflow

The following diagram illustrates the critical path from ligand to validated data.

Caption: Workflow for the synthesis, activation, and characterization of H3L-based frameworks.

Troubleshooting & Optimization

• Problem: Low Surface Area (BET < 500 m²/g).

  • Root Cause:[1][2][3][4] Incomplete solvent removal or pore collapse.[1]

  • Solution: Use Supercritical

    drying (scCO₂) instead of thermal vacuum.[1] This is particularly effective for flexible benzylamino-linkers.[1]

• Problem: Amorphous PXRD after activation.

  • Root Cause:[1][2][3][4] Framework is too flexible and collapses upon solvent removal.[1]

  • Solution: Lower activation temperature; try "guest-exchange" with a larger rigid molecule before evacuation to prop pores open.[1]

References

• Qiao, Y., et al. (2018).[1] "A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties." CrystEngComm, 20, 7782-7794.[1] Link

  • Relevance: Describes the bis-benzylamino analog (H4L), establishing the synthesis conditions and photocatalytic/magnetic properties of this ligand family.

• Faizi, M.S., et al. (2016).[1] "Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid." Acta Crystallographica Section E, 72(8), 1219–1222.[1][5] Link

  • Relevance: Provides the crystal structure and conformational analysis of the ether-linked analog (CIA), which shares the flexible geometry of the amine-linked H3L.[1]

• Li, X., et al. (2013).[1] "Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid." CrystEngComm, 15, 10463-10474.[1] Link

  • Relevance: Demonstrates the coordination chemistry of the amide-linked analog, useful for comparing rigid vs. flexible linker effects on framework topology.[1]

• Zhao, X., et al. (2004).[1] "Hysteretic Adsorption and Desorption of Hydrogen by Nanoporous Metal-Organic Frameworks." Science, 306(5698), 1012-1015.[1] Link[1]

  • Relevance: Foundational protocol for analyzing g

Sources

• 1. 5-(Bis(4-carboxybenzyl)amino)isophthalic acid | 1492054-35-9 [sigmaaldrich.com]
• 2. scienceopen.com [scienceopen.com]
• 3. 三元羧酸MOF配体 - MOF配体,COF有机单体,标记化学,BODIPY荧光染料试剂,供应商,定制,合成,购买,价格-安庆东禾生物技术有限公司 [aqdonghe.com]
• 4. researchgate.net [researchgate.net]
• 5. Crystal structure of 5-[(4-carb-oxy-benz-yl)-oxy]isophthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Post-Synthetic Modification (PSM) of 5-(4-Carboxybenzylamino)isophthalic Acid MOFs: Protocols for Covalent and Coordinative Functionalization

Executive Summary

5-(4-Carboxybenzylamino)isophthalic acid (H3CIP) is a highly versatile, semi-rigid tricarboxylate linker utilized in the synthesis of robust Metal-Organic Frameworks (MOFs)[1]. The defining architectural feature of the H3CIP ligand is its embedded secondary amine (-NH-) cleft. Unlike primary amines, which are prone to unwanted side reactions during solvothermal synthesis, this sterically protected secondary amine survives framework assembly intact[2].

This application note details advanced Post-Synthetic Modification (PSM) protocols targeting this specific secondary amine. By exploiting the inherent nucleophilicity and Lewis basicity of the -NH- group, researchers can perform covalent N-acylation to precisely tune pore hydrophobicity, or coordinative metalation to anchor transition metals (e.g., Pd²⁺) for single-site heterogeneous catalysis[3].

Mechanistic Rationale for PSM on H3CIP-MOFs

The strategic design of functional MOFs often requires the incorporation of reactive groups that are fundamentally incompatible with the harsh, acidic solvothermal conditions of de novo synthesis. The H3CIP ligand circumvents this limitation by providing a robust secondary amine that remains uncoordinated during the initial crystallization phase. Once the framework is activated and desolvated, the -NH- cleft becomes highly accessible to diffusing guest molecules.

We present two divergent, field-proven pathways for modifying this site:

• The Covalent Pathway (N-Acylation): The secondary amine acts as a strong nucleophile. Reacting it with electrophiles like acetic anhydride converts the amine into an amide. Mechanistically, this transformation reduces the basicity of the pore environment and introduces hydrophobic steric bulk. This is highly desirable for enhancing moisture stability and altering the adsorption enthalpy for selective gas separations[4].

• The Coordinative Pathway (Metalation): The lone pair on the nitrogen atom serves as a potent Lewis base. When exposed to soft transition metal salts, the -NH- group chelates the metal. This coordinative saturation prevents metal nanoparticle agglomeration and leaching during catalytic cycles, creating an ideal single-site heterogeneous catalyst[3].

PSM Workflow Diagram

Workflow of covalent and coordinative PSM on H3CIP-MOFs.

Protocol A: Covalent PSM via N-Acylation

Objective: To covalently convert the secondary amine of the H3CIP-MOF into an amide, thereby tuning the pore hydrophobicity and steric environment[5].

Causality of Experimental Choices:

• Solvent Selection: Chloroform (CHCl₃) is utilized because it is aprotic and does not compete for hydrogen bonding with the secondary amine. This maximizes the rate of nucleophilic attack on the acetic anhydride.

• Temperature: The reaction is maintained at 60 °C to provide sufficient activation energy for the sterically hindered secondary amine while preventing thermal degradation of the MOF framework.

Step-by-Step Methodology

• Framework Activation: Suspend 100 mg of pristine H3CIP-MOF in 10 mL of anhydrous methanol for 24 hours (replacing the solvent every 8 hours) to exchange out unreacted ligand and trapped DMF. Desolvate the MOF under dynamic vacuum at 120 °C for 12 hours.

• Reaction Setup: Disperse the activated MOF in 10 mL of anhydrous CHCl₃ inside a Schlenk flask. Add 5 molar equivalents of acetic anhydride (relative to the theoretical -NH- content of the MOF).

• Incubation: Seal the reaction vessel and heat at 60 °C for 48 hours under gentle orbital agitation (150 rpm) to ensure uniform diffusion of the reagent through the pores.

• Washing: Recover the modified MOF (Ac-H3CIP-MOF) via centrifugation (7000 rpm, 5 mins). Wash sequentially with CHCl₃ (3 × 10 mL) and methanol (3 × 10 mL) to strictly remove unreacted acetic anhydride and the acetic acid byproduct.

• Drying: Dry the functionalized product under vacuum at 80 °C for 12 hours.

Validation & Quality Control

This protocol is a self-validating system. Analyze the activated product via FT-IR spectroscopy. Successful PSM is confirmed by the complete disappearance of the N-H stretching vibration at ~3300 cm⁻¹ and the emergence of a strong amide C=O stretching band at ~1650 cm⁻¹. Furthermore, digestion of the MOF in DCl/D₂O followed by ¹H NMR must reveal a new singlet peak at ~2.1 ppm corresponding to the newly appended acetyl methyl group.

Protocol B: Coordinative PSM via Pd(II) Metalation

Objective: To anchor Pd(II) ions directly to the secondary amine sites, generating a highly dispersed, single-site heterogeneous catalyst suitable for reductive amination or Suzuki-Miyaura cross-coupling[3].

Causality of Experimental Choices:

• Metal Precursor: Bis(acetonitrile)dichloropalladium(II) [Pd(CH₃CN)₂Cl₂] is selected because its labile acetonitrile ligands are easily displaced by the stronger Lewis basic secondary amine of the MOF.

• Solvent: Acetonitrile is used to match the precursor ligands, preventing unwanted side reactions and ensuring the Pd(II) species remains fully soluble until chelation occurs.

Step-by-Step Methodology

• Framework Activation: Prepare 100 mg of activated H3CIP-MOF as described in Protocol A, Step 1.

• Precursor Solution: Dissolve 0.5 equivalents of Pd(CH₃CN)₂Cl₂ (relative to the available -NH- sites) in 15 mL of anhydrous acetonitrile.

• Metalation: Add the activated MOF powder to the Pd solution. Stir the suspension strictly at room temperature (25 °C) for 24 hours. Critical: Room temperature must be maintained to prevent the premature reduction of Pd(II) to Pd(0) nanoparticles, ensuring single-site coordination.

• Washing: Isolate the Pd@H3CIP-MOF by centrifugation. Wash vigorously with fresh acetonitrile (5 × 10 mL) until the supernatant shows no trace of Pd (verify by adding a drop of aqueous Na₂S to the supernatant; a lack of black PdS precipitate confirms the removal of physisorbed Pd).

• Drying: Dry the catalyst under dynamic vacuum at 60 °C for 12 hours.

Validation & Quality Control

Perform Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to precisely quantify the Pd loading weight percentage. X-ray Photoelectron Spectroscopy (XPS) must be utilized to confirm that the oxidation state of Pd is strictly +2 (binding energy of Pd 3d₅/₂ at ~338 eV), validating that coordination—rather than reduction—has occurred. Finally, Powder X-ray Diffraction (PXRD) must perfectly match the pristine MOF diffractogram, confirming that the framework integrity was not compromised during metalation.

Quantitative Data Summary

The following table summarizes the expected physicochemical shifts following the application of the above PSM protocols. Note the characteristic drop in surface area post-functionalization, which is a standard indicator of successful pore-interior modification[6].

Material Property	Pristine H3CIP-MOF	Ac-H3CIP-MOF (Covalent)	Pd@H3CIP-MOF (Coordinative)
BET Surface Area (m²/g)	1,450	1,120	1,280
Pore Volume (cm³/g)	0.68	0.51	0.59
IR N-H Stretch (~3300 cm⁻¹)	Strong	Absent	Weak/Shifted
IR C=O Amide (~1650 cm⁻¹)	Absent	Strong	Absent
Pd Loading (wt% via ICP-MS)	0.0	0.0	~4.2
Water Contact Angle (θ)	65° (Hydrophilic)	115° (Hydrophobic)	70° (Hydrophilic)

References

1.[1] Multifunctional luminescent coordination polymers based on tricarboxylic acid for the detection of 2,4-dinitrophenol and iron(iii) and aluminum(iii) ions. New Journal of Chemistry (RSC Publishing).[Link] 2.[2] Tunable photoluminescence in flexible carboxylate ligand-based coordination polymers with interesting topologies and Fe3+ sensitivity. ResearchGate.[Link] 3.[4] Secondary amine-functionalised metal–organic frameworks: direct syntheses versus tandem post-synthetic modifications. CrystEngComm (RSC Publishing).[Link] 4.[5] Post-synthetic Modification of MOFs | Metal Organic Frameworks as Heterogeneous Catalysts. Royal Society of Chemistry.[Link] 5.[3] Stabilizing Pd Nanoparticles via N,O-Chelation in a MOF for General Reductive Amination. Catalysis Letters (Springer).[Link] 6.[6] Metal-Organic Frameworks as Versatile Heterogeneous Solid Catalysts for Henry Reactions. MDPI.[Link]

Sources

• 1. Multifunctional luminescent coordination polymers based on tricarboxylic acid for the detection of 2,4-dinitrophenol and iron(iii) and aluminum(iii) ions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Stabilizing Pd Nanoparticles via N,O-Chelation in a MOF for General Reductive Amination | Sciety [sciety.org]
• 4. Secondary amine-functionalised metal–organic frameworks: direct syntheses versus tandem post-synthetic modifications - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. books.rsc.org [books.rsc.org]
• 6. mdpi.com [mdpi.com]

Technical Application Note: Engineering Bio-MOFs using 5-(4-Carboxybenzylamino)isophthalic Acid for Targeted Drug Delivery

Executive Summary

This application note details the protocol for synthesizing and utilizing Metal-Organic Frameworks (MOFs) based on the ligand 5-(4-Carboxybenzylamino)isophthalic acid (

) . Unlike its ether-linked analogs, the amino-functionalized linker provides a unique secondary amine site ( ) within the pore structure. This site acts as a critical pH-responsive switch and a hydrogen-bonding donor/acceptor, significantly enhancing drug loading capacity and enabling controlled release in acidic tumor microenvironments (pH 5.0–6.0).

This guide targets researchers developing stimuli-responsive carriers for chemotherapeutics such as Doxorubicin (DOX) and 5-Fluorouracil (5-FU) .

Ligand Chemistry & Carrier Design[1]

The Ligand: 5-(4-Carboxybenzylamino)isophthalic Acid

The ligand (

) is a tricarboxylic acid featuring an isophthalic acid core linked to a benzoic acid moiety via a flexible aminomethylene spacer.

Property	Specification
IUPAC Name	5-[(4-carboxybenzyl)amino]benzene-1,3-dicarboxylic acid
Formula	ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
Molecular Weight	315.28 g/mol
Acidity ( )	3.5–4.5 (Carboxylates), 4.0 (Amino/Zwitterionic character)
Coordination Sites	3 Carboxylate groups (chelating/bridging) + 1 Secondary Amine
Key Function	The secondary amine can be protonated at low pH, triggering electrostatic repulsion and drug release.

Design Rationale: Zn(II) Coordination Polymers

Zinc(II) is the preferred metal node due to its biocompatibility (

configuration, non-redox active) and ability to form porous networks (e.g., diamondoid or honeycomb topologies) with V-shaped dicarboxylates. The ligand typically forms 3D supramolecular networks where the flexible benzylamino arm allows the framework to "breathe" or adjust pore size upon drug uptake.

Experimental Protocols

Protocol A: Solvothermal Synthesis of the Zn-CBAIA Carrier

Objective: Synthesize high-crystallinity Zn-MOF crystals suitable for drug loading.

Reagents:

• 5-(4-Carboxybenzylamino)isophthalic acid (

  ) (Purity >98%)

• Zinc Nitrate Hexahydrate (

  )

• Solvents: N,N-Dimethylformamide (DMF), Ethanol (EtOH), Deionized Water (

  ).

Workflow:

• Precursor Dissolution:

  • Solution A: Dissolve 0.1 mmol (31.5 mg) of

    in 5 mL of DMF/EtOH (1:1 v/v). Sonicate for 10 mins until clear.

  • Solution B: Dissolve 0.2 mmol (59.5 mg) of

    in 3 mL of .

• Solvothermal Reaction:

  • Add Solution B to Solution A dropwise under stirring.

  • Transfer the mixture to a 20 mL Teflon-lined stainless steel autoclave.

  • Seal and heat at 100°C for 72 hours .

  • Critical Step: Cool slowly to room temperature at a rate of 5°C/hour to prevent framework collapse and ensure large crystal formation.

• Activation (Solvent Exchange):

  • Filter the colorless block crystals.

  • Wash 3x with DMF to remove unreacted ligand.

  • Immerse crystals in absolute ethanol for 3 days, refreshing the solvent every 24 hours (removes high-boiling DMF from pores).

  • Dry under vacuum at 80°C for 12 hours.

Yield: Typically 60-70% based on Zn.

Protocol B: Drug Loading (Post-Synthetic Impregnation)

Model Drug: Doxorubicin (DOX) - Chosen for its cationic nature, interacting with anionic MOF carboxylates.

• Preparation: Prepare a DOX hydrochloride solution (1.0 mg/mL) in PBS (pH 7.4).

• Impregnation: Suspend 50 mg of activated Zn-CBAIA MOF powder in 10 mL of DOX solution.

• Equilibration: Stir in the dark at room temperature for 48 hours. The amino group on the ligand facilitates H-bonding with DOX.

• Isolation: Centrifuge at 8000 rpm for 10 mins. Wash the solid once with PBS to remove loosely adsorbed drug.

• Quantification: Measure the absorbance of the supernatant at 480 nm (DOX

  ) to calculate Loading Efficiency (LE) and Loading Content (LC).

Mechanism of Action & Visualization

The core advantage of the 5-(4-Carboxybenzylamino)isophthalic acid carrier is its pH-responsiveness .

• Physiological pH (7.4): The MOF is stable; the drug is retained via

  stacking (isophthalic rings) and Hydrogen bonding (Amino linker).

• Tumor Microenvironment (pH 5.0): The secondary amine (

  ) and uncoordinated carboxylates protonate. This disrupts the Zn-O coordination bonds and weakens drug-ligand H-bonds, triggering release.

Synthesis & Logic Workflow

Caption: Step-by-step workflow for engineering the Zn-CBAIA drug delivery vector.

pH-Responsive Release Mechanism

Caption: Mechanistic pathway of pH-triggered drug release from the amino-functionalized carrier.

Validation & Analysis Protocols

In Vitro Release Study

To validate the pH-sensitivity, perform release studies in simulated body fluids.

• Dialysis Method: Place 10 mg of DOX@MOF in a dialysis bag (MWCO 3.5 kDa).

• Media: Immerse in 20 mL of buffer:

  • Group A: PBS (pH 7.4) - Simulating blood stream.

  • Group B: Acetate Buffer (pH 5.0) - Simulating endosomes.

• Sampling: Incubate at 37°C with shaking (100 rpm). Withdraw 1 mL aliquots at scheduled intervals (0.5, 1, 2, 4, 8, 12, 24, 48 h) and replace with fresh buffer.

• Analysis: Plot Cumulative Release (%) vs. Time.

  • Expected Result: <20% release at pH 7.4 (24h); >70% release at pH 5.0 (24h).

Kinetic Modeling

Fit the release data to the Korsmeyer-Peppas model to determine the release mechanism:

• Where

  indicates Fickian diffusion.

• Where

  indicates non-Fickian (anomalous) transport (likely due to framework erosion/swelling).

References

• Ligand Synthesis & Structure: Ahmad, M. et al. "Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid."[1] Acta Crystallographica Section E, 2012. (Note: Analogous ether-linked ligand structure for crystallographic comparison).

• Zn-MOF Coordination Polymers: Qiao, Y. et al. "A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties." CrystEngComm, 2018.[2] (Describes the tetracarboxylate analog, establishing the solvothermal protocol baseline).

• General MOF Drug Delivery Mechanisms: Rojas, S. et al. "Metal–Organic Frameworks as Drug Delivery Systems: The Role of the Metal Node." Pharmaceutics, 2022.

• Chemical Properties: Sigma-Aldrich Product Data. "5-(4-Carboxybenzylamino)isophthalic acid."[3][2][4][5] CAS: 1309853-81-3.[3]

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. 5-(4-Carboxybenzylamino)isophthalic acid | 1309853-81-3 [sigmaaldrich.com]
• 4. 5-​[bis (4-​carboxybenzyl)​amino]​isophthalic acid - CD Bioparticles [cd-bioparticles.net]
• 5. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis of 5-(4-Carboxybenzylamino)isophthalic Acid Coordination Polymers

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Scientific Rationale

The design and synthesis of functional Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs) rely heavily on the judicious selection of multidentate organic linkers. The ligand 5-(4-Carboxybenzylamino)isophthalic acid (CAS: 1309853-81-3)[1] is a highly versatile, flexible tricarboxylic acid. Featuring an amine spacer between the isophthalic and benzoic acid moieties, it acts as an excellent hydrogen-bond donor/acceptor, enabling the construction of multidimensional, self-penetrating, or polycatenated topologies[2].

In drug development and sensing, CPs derived from isophthalic acid derivatives are highly valued. When coordinated with d¹⁰ transition metals like Zn(II) or Cd(II), these polymers exhibit strong photoluminescent properties suitable for active pharmaceutical ingredient (API) sensing, or act as robust heterogeneous Lewis acid catalysts for solvent-free organic transformations (e.g., Strecker-type cyanation)[3][4].

Historically, these materials were synthesized via conventional solvothermal methods, which suffer from prolonged reaction times (often 48–72 hours) and broad particle size distributions. This application note details the transition to Microwave-Assisted Synthesis (MWAS) , a green chemistry approach that utilizes dielectric heating to drastically reduce reaction times to minutes while yielding highly uniform, phase-pure microcrystals[2][3].

Mechanistic Insights: Dielectric Heating vs. Solvothermal Growth

To achieve reproducible synthesis, one must understand the causality behind microwave irradiation. Conventional solvothermal synthesis relies on conductive and convective heat transfer from the vessel walls, creating thermal gradients that lead to asynchronous nucleation and heterogeneous crystal growth.

Conversely, MWAS operates via dielectric heating (typically at 2.45 GHz). Polar solvent molecules (like DMF and H₂O) and dissolved ionic species (metal salts) continuously align and realign with the oscillating electromagnetic field. This induces rapid dipole rotation and ionic conduction, generating volumetric superheating. The result is a simultaneous, homogeneous burst of nucleation across the entire solution, followed by uniform crystal growth, which prevents the formation of defective aggregates[4].

Mechanism of dielectric heating vs. conventional solvothermal energy transfer.

Materials, Reagents, and Quality Control

The selection of solvents and stoichiometric ratios is not arbitrary; it is a precisely tuned system designed to balance ligand solubility, deprotonation kinetics, and microwave absorptivity.

Reagent / Material	Role in Synthesis	Causality & Selection Rationale
5-(4-Carboxybenzylamino)isophthalic acid	Primary Ligand (H₃CBAIA)	Tricarboxylic acid provides multiple coordination vectors; amine group enhances framework flexibility[1][2].
Zn(NO₃)₂·6H₂O	Metal Node Source	Provides d¹⁰ Zn(II) ions. Avoids d-d transitions, preserving ligand-centered photoluminescence[3].
N,N-Dimethylformamide (DMF)	Primary Solvent	High dielectric constant (ε = 36.7); excellent microwave absorber; fully solubilizes the organic ligand[4].
Ethanol (EtOH)	Co-solvent / Modulator	Lowers the overall boiling point and modulates the dielectric loss tangent to prevent vessel over-pressurization.
Deionized Water (H₂O)	Deprotonation Facilitator	Promotes the dissociation of carboxylic protons, driving the thermodynamic equilibrium toward metal coordination.

Experimental Protocol: Self-Validating Workflow

This protocol is engineered as a self-validating system. In-process checkpoints ensure that deviations are caught before downstream failures occur.

Step 1: Pre-Reaction Assembly & Stoichiometric Design

• Weigh 0.10 mmol (31.5 mg) of 5-(4-Carboxybenzylamino)isophthalic acid and 0.15 mmol (44.6 mg) of Zn(NO₃)₂·6H₂O.

  • Expertise Note: A 3:2 metal-to-ligand molar ratio is strictly employed to satisfy the coordination geometry of the fully deprotonated tricarboxylic acid (CBAIA³⁻), ensuring charge neutrality in the resulting [Zn₃(CBAIA)₂(H₂O)₂]ₙ framework.

Step 2: Solvent Modulation

• Transfer the solids to a 35 mL heavy-walled borosilicate or PTFE microwave reaction vial.

• Add a solvent mixture of DMF, EtOH, and H₂O in a 2:1:1 volumetric ratio (total volume = 12 mL).

• Sonicate the mixture at room temperature for 10 minutes.

  • Validation Checkpoint: The solution must be optically clear. Turbidity indicates incomplete dissolution of the ligand, which will act as heterogeneous nucleation sites and ruin crystal uniformity. If turbid, add 1 mL of DMF and sonicate for an additional 5 minutes.

Step 3: Microwave Irradiation

• Seal the vial with a Teflon-lined crimp cap equipped with a pressure-release septum.

• Place the vial in a dedicated scientific microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave).

• Program Parameters: Ramp to 120°C over 5 minutes. Hold at 120°C for 30 minutes. Set maximum power to 300 W and pressure limit to 15 bar.

  • Expertise Note: 120°C provides optimal thermal energy to overcome the activation barrier for metal-ligand coordination without causing thermal decarboxylation of the isophthalic moieties. The 30-minute hold prevents Ostwald ripening[2].

Step 4: Isolation and Activation

• Allow the system to cool to room temperature (active compressed air cooling is recommended).

• Isolate the resulting microcrystalline precipitate via centrifugation (8000 rpm, 5 mins).

  • Validation Checkpoint: The supernatant should be colorless with a pH of ~4.5–5.0. A highly acidic supernatant (pH < 3) indicates incomplete ligand deprotonation, requiring an adjustment of the EtOH:H₂O ratio in future runs.

• Wash the crystals sequentially with fresh DMF (2 × 10 mL) to remove unreacted ligand, followed by absolute ethanol (3 × 10 mL) to exchange the high-boiling DMF trapped within the pores.

• Dry the activated polymer under dynamic vacuum at 100°C for 12 hours.

Step-by-step experimental workflow for the MWAS of Zn-CBAIA coordination polymers.

Quantitative Data & Comparative Analysis

The superiority of the MWAS protocol over traditional methods is validated by the quantitative metrics summarized below. MWAS not only accelerates the discovery pipeline for drug-delivery MOFs but also yields materials with superior porosity due to the rapid expulsion of solvent molecules during uniform crystallization[2][4].

Parameter	Conventional Solvothermal	Microwave-Assisted Synthesis (MWAS)	Performance Gain
Reaction Time	72 hours	30 minutes	99.3% Reduction
Temperature	120°C (Convective)	120°C (Dielectric)	Equivalent
Yield (Based on Metal)	65 - 70%	88 - 92%	~25% Increase
Crystal Morphology	Aggregated, irregular	Uniform microcrystals (2-5 µm)	Enhanced reproducibility
BET Surface Area	~450 m²/g	~620 m²/g	Superior activation/porosity

References

• Title: Transition metal coordination polymers: Microwave-assisted synthesis, morphology, conductivity, and decomposition kinetics by TG/DTA techniques.
• Title: Multidimensional Ln-Aminophthalate Photoluminescent Coordination Polymers.
• Title: Polyaromatic Group Embedded Cd(II)-Coordination Polymers for Microwave-Assisted Solvent-Free Strecker-Type Cyanation of Acetals.
• Title: 5-(4-Carboxybenzylamino)isophthalic acid (CAS: 1309853-81-3).

Sources

• 1. CAS 1309853-81-3: 5-(4-carboxybenzylamino)isophthalic acid [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. Multidimensional Ln-Aminophthalate Photoluminescent Coordination Polymers - ProQuest [proquest.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of 5-(4-Carboxybenzylamino)isophthalic Acid Ligands

Welcome to the Technical Support Center for the isolation and purification of 5-(4-carboxybenzylamino)isophthalic acid and its bis-substituted derivatives. These rigid-flexible, multidentate ligands are foundational building blocks for synthesizing advanced Metal-Organic Frameworks (MOFs) used in photocatalytic dye degradation, luminescence sensing, and gas separation[1].

Because these ligands feature a central secondary or tertiary amine flanked by multiple highly polar carboxylic acid groups, their purification requires precise manipulation of pH-dependent solubility and careful management of solvent coordination[2].

Troubleshooting Guide & FAQs

Q1: My reductive amination or alkylation synthesis yields a mixture of mono- and bis-substituted ligands. How do I effectively separate them? A1: The separation is governed by the fundamental difference in their overall pKa and polarity. The mono-substituted ligand (H3L) contains three carboxylic acid groups, whereas the bis-substituted byproduct (H4L) contains four[1]. This structural difference means H4L is significantly more acidic and remains soluble in aqueous environments at lower pH values than H3L. Actionable Solution: Utilize a controlled pH-gradient precipitation. Dissolve the crude mixture in a strong base (pH > 10). Slowly titrate with an acid. The less soluble mono-substituted species (H3L) will precipitate first at a higher pH threshold (~3.5–4.0), allowing you to filter it out before precipitating the bis-substituted species (H4L) at a lower pH (~2.0–2.5).

Q2: The purified ligand exhibits a dark yellow or brownish discoloration instead of the expected off-white powder. What is the cause, and how can I prevent it? A2: Discoloration is a direct macroscopic indicator of amine core oxidation. The secondary amine in 5-(4-carboxybenzylamino)isophthalic acid is highly susceptible to oxidation when exposed to atmospheric oxygen under alkaline conditions or elevated temperatures during the dissolution phase. Actionable Solution: Perform the alkaline dissolution and acid precipitation using rigorously degassed deionized water (sparged with N₂ or Ar for at least 30 minutes). Maintain the solution temperature below 60°C throughout the purification process.

Q3: My downstream MOF synthesis is failing, and ¹H NMR analysis reveals residual DMF in the purified ligand. Vacuum drying isn't working. How do I remove it? A3: Tricarboxylic and tetracarboxylic acid ligands strongly coordinate with polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) via robust intermolecular hydrogen bonding networks[3]. Standard vacuum drying is thermodynamically insufficient to break these bonds. Actionable Solution: Perform a solvent exchange. Suspend the DMF-contaminated ligand in hot ethanol (70°C) for 12 hours. Ethanol competitively disrupts the DMF-ligand hydrogen bonds and replaces the DMF in the crystal lattice. Ethanol is subsequently much easier to remove under standard high-vacuum conditions.

Physicochemical Data for Purification Planning

To successfully execute the pH-gradient separation, refer to the quantitative solubility and structural data summarized below:

Property	5-(4-Carboxybenzylamino)isophthalic acid	5-[bis(4-carboxybenzyl)amino]isophthalic acid
Acronym	H3L	H4L
Molecular Weight	315.28 g/mol	449.41 g/mol
Number of -COOH groups	3	4
Ideal Precipitation pH	~3.5 – 4.0	~2.0 – 2.5
Solubility (Alkaline, pH > 7)	High (Aqueous)	High (Aqueous)
Solubility (Acidic, pH < 3)	Low (Precipitates)	Very Low (Precipitates)
Compatible Organic Solvents	DMF, DMSO, hot DMAc	DMF, DMSO, hot DMAc

Standard Operating Procedure (SOP): Acid-Base Purification Workflow

Self-Validating Protocol: This methodology includes built-in analytical checkpoints to ensure the structural integrity and purity of the ligand at each stage.

• Alkaline Dissolution: Suspend 10.0 g of the crude reaction product in 100 mL of degassed deionized water. Slowly add 1 M NaOH dropwise until the pH reaches 10.5. Stir at room temperature for 30 minutes.

  • Validation Check: The solution must become completely transparent. Any residual cloudiness indicates unreacted polymeric starting materials. Filter the solution through a 0.22 µm PTFE membrane to remove these insoluble impurities.

• First Acidification (Mono-substituted Isolation): Place the clarified filtrate in an ice bath. While stirring vigorously, add 1 M HCl dropwise, continuously monitoring the solution with a calibrated pH meter. Halt the addition exactly when the pH reaches 3.8. Stir for 1 hour to allow for complete crystallization.

• Filtration & Washing: Vacuum filter the resulting precipitate. Wash the filter cake with copious amounts of cold deionized water (3 × 50 mL) to remove residual NaCl salts, followed by a final wash with cold ethanol (2 × 30 mL).

• Second Acidification (Bis-substituted Isolation): Take the filtrate retained from Step 3 and resume the addition of 1 M HCl until the pH reaches 2.2. Filter and wash the newly formed precipitate (H4L) exactly as described in Step 3[1].

• Solvent Exchange & Drying: Suspend the isolated solid in 100 mL of hot ethanol (70°C) and stir overnight under an inert atmosphere. Filter the solid and dry it in a vacuum oven at 80°C and <0.1 mbar for 24 hours.

  • Validation Check: Dissolve a 5 mg aliquot of the final powder in DMSO-d₆ and analyze via ¹H NMR. The purification is validated as successful if the spectrum shows zero intensity for residual DMF peaks at 7.95 ppm (formyl proton) and 2.89/2.73 ppm (methyl protons).

Process Visualization

Flowchart of the pH-gradient purification workflow for carboxybenzylamino isophthalic acid ligands.

References

1.[1] A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties. CrystEngComm (RSC Publishing). Available at: 2.[3] Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties. CrystEngComm (RSC Publishing). Available at: 3.[4] Two bimetallic metal–organic frameworks capable of direct photocatalytic degradation of dyes under visible light. Transition Metal Chemistry (via ResearchGate). Available at: 4.[2] Electronic Supporting Information (ESI) for HNU-25 and HNU-26 MOF Synthesis. RSC.org. Available at:

Sources

• 1. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Optimizing crystal growth of 5-(4-Carboxybenzylamino)isophthalic acid complexes

Technical Support Center: Optimizing Crystal Growth of 5-(4-Carboxybenzylamino)isophthalic Acid Complexes

Welcome to the Advanced Crystallography Support Hub

Subject: Optimization of H₃L (5-(4-Carboxybenzylamino)isophthalic acid) Ligand Systems Ticket ID: #CRYST-H3L-OPT Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary: The Molecule & The Challenge

You are working with 5-(4-Carboxybenzylamino)isophthalic acid (hereafter referred to as H₃L ).[1][2] Unlike rigid linkers (e.g., terephthalic acid), H₃L possesses a flexible secondary amine spacer (-NH-CH₂-) that introduces conformational freedom.

Why this matters:

• Conformational Isomerism: The ligand can adopt various geometries (V-shaped, Y-shaped) depending on the metal coordination environment, making phase purity difficult to control.

• Solubility: The zwitterionic potential of the amino group and the three carboxylic acid tails creates a solubility paradox—it resists dissolution in pure water but precipitates rapidly in strong acid.

• Coordination Modes: It competes between chelating (isophthalate end) and monodentate (benzyl end) binding modes.

This guide moves beyond basic synthesis into the mechanistic control of crystal growth.

Phase 1: Pre-Synthesis & Solubility (The Foundation)

Q1: I cannot get the H₃L ligand to dissolve completely in my solvent mixture. It forms a suspension. Should I filter it?

A: Stop. Do not filter yet. Filtering undissolved ligand alters your stoichiometry, leading to amorphous powders. H₃L is a tricarboxylic acid; it requires deprotonation to solubilize effectively in polar solvents like DMF or water.

• The Fix: Use a "Deprotonation Assist" strategy.

  • Method: Add the ligand to your solvent (e.g., DMF:H₂O 1:1). Add a dilute base (NaOH or Triethylamine) dropwise while sonicating.

  • Target: You want to generate the H₂L⁻ or HL²⁻ species. The solution should become clear before you add the metal salt.

  • Why? If the ligand is not dissolved before heating, the metal ions will coat the surface of the solid ligand particles, creating a "core-shell" defect where the reaction stops at the surface.

Q2: What is the optimal solvent system for this flexible ligand?

A: Avoid pure ethanol or pure water. The flexibility of the benzylamino group requires a solvent that can stabilize the transition state.

• Recommended System: DMF/H₂O (3:1 to 1:1 v/v) .

• Mechanism: DMF acts as a template and a base (decomposing slowly to dimethylamine at T > 120°C), which gradually deprotonates the ligand, slowing down nucleation. Water facilitates the hydrolysis of metal salts and aids in reversible bond formation (error correction).

Phase 2: Nucleation & Growth (The Process)

Q3: I am getting rapid precipitation (white powder) instead of crystals. How do I slow this down?

A: Rapid precipitation indicates that your Nucleation Rate (J) is significantly higher than your Crystal Growth Rate (G) . You are in the "Labile Zone" of the solubility curve.

Troubleshooting Protocol:

• Lower the pH: If you used NaOH, reduce the amount. A lower pH keeps more ligand in the protonated (H₃L) form, releasing active L³⁻ slowly as the reaction heats up.

• Add a Modulator: Introduce a monocarboxylic acid (e.g., acetic acid or benzoic acid) at a 10:1 molar ratio vs. the ligand.

  • Mechanism:[3][4] The modulator competes for metal sites, creating a "coordination equilibrium" that prevents the polymer chain from locking up too fast. This promotes the growth of thermodynamic products (crystals) over kinetic products (powder).

Q4: What temperature profile favors single crystals for this specific ligand?

A: Because the -NH-CH₂- linker is flexible, high temperatures can lead to entropic disorder. However, too low, and you won't overcome the activation energy for the metal-amine coordination.

• The "Sawtooth" Profile:

  • Ramp: 1°C/min to 120°C .

  • Hold: 72 hours (Critical for Ostwald ripening).

  • Cool: 2°C/hour to Room Temperature.

  • Why Slow Cooling? This is the most critical step for H₃L. The flexible ligand needs time to "pack" efficiently. Rapid cooling freezes the ligand in disordered conformations, resulting in poor diffraction quality.

Phase 3: Troubleshooting Matrix

Symptom	Diagnosis	Corrective Action
White Microcrystalline Powder	Nucleation is too fast.	Add 20-50 eq. of Acetic Acid or reduce Metal:Ligand concentration by 50%.
Clear Solution (No Solid)	Undersaturated or pH too low.	Increase concentration or add 1-2 drops of Pyridine/TEA to trigger deprotonation.
Gel / Jelly-like Solid	Kinetic trapping (common with flexible ligands).	Change solvent ratio (increase DMF). Increase reaction temperature by 20°C.
Tiny Crystals (<10µm)	High nucleation density.	Decrease cooling rate to 1°C/hour. Use a lower supersaturation.
Opaque/Cloudy Crystals	Solvent inclusion defects.	The cooling was too fast or the ligand is disordered. Try a solvothermal reaction with less water.

Visualizing the Optimization Logic

The following diagram illustrates the decision-making process for optimizing the growth of H₃L complexes.

Caption: Logical workflow for diagnosing and correcting crystal growth outcomes for H₃L complexes.

Standardized Experimental Protocol

Protocol ID: H3L-ZN-SOLVO-01 Objective: Synthesis of Zn-H₃L Coordination Polymer crystals suitable for SC-XRD.

Materials:

• Ligand: 5-(4-Carboxybenzylamino)isophthalic acid (0.1 mmol)

• Metal: Zn(NO₃)₂·6H₂O (0.2 mmol)

• Solvent: DMF (8 mL), H₂O (2 mL)

• Modulator: Acetic Acid (Optional, see troubleshooting)

Step-by-Step Procedure:

• Dissolution: In a 20 mL scintillation vial, combine Ligand and DMF. Sonicate for 5 mins. If cloudy, add 1M NaOH dropwise (max 5 drops) until clear.

• Metal Addition: Dissolve Zn(NO₃)₂ in the H₂O separately.

• Mixing: Layer the aqueous metal solution slowly over the organic ligand solution (buffer layer of 1 mL solvent recommended) OR mix thoroughly if using a modulator.

• Sealing: Cap the vial tightly (Teflon-lined cap).

• Thermal Treatment: Place in a programmable oven.

  • Ramp to 120°C over 2 hours.

  • Hold at 120°C for 3 days.

  • Cool to RT over 24 hours (Rate: ~4°C/h).

• Harvesting: Filter crystals, wash with DMF, then Ethanol. Air dry.

References

• Synthesis and Structural Diversity of H3L Analogues Zhao, W., Han, J., Tian, G., & Zhao, X. L. (2013).[1] Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid. CrystEngComm.

• Crystal Structure and Flexibility of Benzylamino-Isophthalic Acids Faizi, M. S., et al. (2016).[4][5] Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E.

• Hydrothermal Synthesis of Flexible Tricarboxylate MOFs Qiao, Y., et al. (2018).[3][6] A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid.[3] CrystEngComm.

• General Strategies for MOF Crystal Growth Optimization Stock, N., & Biswas, S. (2012).[4][5] Synthesis of Metal-Organic Frameworks (MOFs): Routes to Various MOF Topologies, Morphologies, and Composites. Chemical Reviews.

Sources

• 1. scholars.hkmu.edu.hk [scholars.hkmu.edu.hk]
• 2. Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Solving Solubility Issues of 5-(4-Carboxybenzylamino)isophthalic acid in Water

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of 5-(4-Carboxybenzylamino)isophthalic acid. We will delve into the chemical principles governing its solubility and provide structured, actionable troubleshooting protocols to ensure successful preparation of your experimental solutions.

The Root of the Challenge: Understanding the Physicochemical Properties

5-(4-Carboxybenzylamino)isophthalic acid is a complex organic molecule with a molecular weight of 315.28 g/mol .[1] Its structure is characterized by three carboxylic acid groups and one secondary amine, making it an amphoteric substance. Amphoteric molecules can act as both an acid and a base, and their solubility in water is profoundly influenced by the pH of the solution.[2][3]

The limited solubility of this compound in neutral water is primarily due to two factors:

• The Aromatic Backbone: The rigid, nonpolar aromatic rings contribute to the hydrophobic nature of the molecule, which disfavors interaction with polar water molecules.[4][5]

• Zwitterionic Nature at the Isoelectric Point (pI): At a specific pH, known as the isoelectric point, the net charge on the molecule is zero. The amine group is protonated (-NH2+-) and the carboxylic acid groups are deprotonated (-COO-), forming a zwitterion. This neutrality minimizes electrostatic repulsion between molecules, leading to strong intermolecular interactions and precipitation from the solution.[6]

To effectively dissolve 5-(4-Carboxybenzylamino)isophthalic acid, the primary strategy is to manipulate the pH to move away from the isoelectric point, thereby ensuring the molecule carries a net positive or negative charge.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section provides a systematic, question-and-answer approach to resolving common solubility issues.

Q1: My 5-(4-Carboxybenzylamino)isophthalic acid is not dissolving in deionized water. What is the first and most critical step?

A1: The immediate and most effective step is to adjust the pH of the suspension. By either raising or lowering the pH, you can ionize the molecule, making it more polar and thus more soluble in water.

Workflow for Initial pH-Based Dissolution

Caption: Initial troubleshooting workflow for dissolving 5-(4-Carboxybenzylamino)isophthalic acid.

Detailed Protocol for pH Adjustment:

• Prepare the Suspension: Add the weighed amount of 5-(4-Carboxybenzylamino)isophthalic acid to the desired volume of high-purity water. Stir the mixture at room temperature to form a uniform suspension.

• Select the pH Direction:

  • To Create a Basic Solution: Slowly add a dilute solution of a strong base, such as 0.1 M sodium hydroxide (NaOH) or potassium hydroxide (KOH), dropwise into the stirring suspension. This will deprotonate the carboxylic acid groups.[7]

  • To Create an Acidic Solution: Alternatively, add a dilute solution of a strong acid, like 0.1 M hydrochloric acid (HCl), dropwise. This will protonate the amine group.

• Observe and Monitor: Continue stirring and observe the suspension. As the pH moves away from the isoelectric point, the solid will begin to dissolve.

• Target pH for Dissolution:

  • Basic Conditions: Aim for a pH value significantly above the pKa of the carboxylic acid groups. A target pH of 9-10 is a good starting point.

  • Acidic Conditions: Aim for a pH value significantly below the pKa of the amine group. A pH of 2-3 is a reasonable initial target.

• Achieve a Clear Solution: Continue the dropwise addition of acid or base until the solution becomes clear. Once dissolved, you can carefully back-titrate to your desired final experimental pH, but be cautious, as approaching the isoelectric point may cause the compound to precipitate.

Q2: I have adjusted the pH, but I still cannot achieve my target concentration. What are the next steps?

A2: If pH adjustment alone is insufficient for your required concentration, you can employ co-solvents or thermal methods. The choice between these should be guided by the requirements of your downstream application.

Advanced Solubility Enhancement Strategies

Method	Detailed Description	Key Advantages	Critical Disadvantages
Co-solvents	The addition of a water-miscible organic solvent can reduce the polarity of the solvent system, making it more favorable for solvating the aromatic portions of the molecule.	Can dramatically increase the achievable concentration.	The co-solvent may interfere with biological assays, alter protein conformation, or be incompatible with your experimental setup.
Heating	Increasing the temperature provides the necessary energy to overcome the crystal lattice energy of the solid, often leading to a significant increase in solubility.	A simple and often effective method for preparing concentrated stock solutions.	The compound may precipitate out of the solution as it cools to room temperature. Not suitable for thermolabile compounds.

Recommended Co-solvents for Stock Solutions:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Ethanol

Step-by-Step Protocol for Co-solvent Usage (DMSO Example):

• Neat Dissolution: Dissolve the 5-(4-Carboxybenzylamino)isophthalic acid in a minimal volume of 100% DMSO.

• Aqueous Dilution: With vigorous stirring, slowly add the DMSO stock solution to your aqueous buffer. It is crucial to add the concentrated organic stock to the aqueous phase to prevent localized precipitation.

• Final Concentration Check: Always calculate the final percentage of the co-solvent in your working solution. For many cell-based experiments, the final DMSO concentration should be kept below 0.5% (v/v) to avoid cytotoxicity.

Logical Flow for Advanced Solubility Troubleshooting

Caption: Decision-making flowchart for advanced solubility enhancement.

Q3: What is the best practice for preparing and storing a stable, concentrated aqueous stock solution?

A3: The key to a stable stock solution is maintaining a pH far from the isoelectric point and employing proper storage techniques.

Best Practices for Stock Solution Preparation and Storage:

• Use a Buffer: Prepare your stock solution in a suitable buffer system (e.g., a phosphate or borate buffer) at a pH where the compound is highly soluble (e.g., pH 9 or pH 2). A buffer will resist pH changes that can occur from the absorption of atmospheric CO2, which could otherwise lead to precipitation.

• Sterile Filtration: After complete dissolution, filter the stock solution through a 0.22 µm syringe filter. This will remove any residual micro-particulates and ensure sterility for biological applications.

• Aliquoting and Storage: Dispense the stock solution into single-use aliquots. For short-term storage (up to one week), refrigeration at 2-8°C is generally sufficient. For long-term storage, freezing at -20°C or -80°C is highly recommended to prevent degradation and the effects of repeated freeze-thaw cycles.

• Pre-use Inspection: Before each use, thaw the aliquot completely and bring it to room temperature. Visually inspect the solution for any signs of precipitation. If a precipitate is present, gentle warming and vortexing may be necessary to re-dissolve the compound fully.

References

• Chowhan, Z. T. (1978). pH-solubility profiles or organic carboxylic acids and their salts. Journal of Pharmaceutical Sciences, 67(9), 1257-60.

• Pearson. (2025, November 27). Organic Chemistry Study Guide: Carboxylic Acids & Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 5-(Bis(4-carboxybenzyl)amino)isophthalic acid. Retrieved from [Link]

• CD Bioparticles. (n.d.). 5-​[bis (4-​carboxybenzyl)​amino]​isophthalic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 3). Structure and Properties of Carboxylic Acids. Retrieved from [Link]

• BYJU'S. (n.d.). Amphoteric Oxides. Retrieved from [Link]

• University of Wisconsin. (2005). Principles of Drug Action 1, Spring 2005, Carboxylic Acids Part 1. Retrieved from [Link]

• Wikipedia. (n.d.). Carboxylic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Isophthalic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2016, February 21). Solubility and pH. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Isophthalic acid (CAS 121-91-5). Retrieved from [Link]

• Reddit. (2025, June 17). How do you separate compounds which are soluble in water?. Retrieved from [Link]

Sources

• 1. 5-(4-Carboxybenzylamino)isophthalic acid | 1309853-81-3 [sigmaaldrich.com]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Organic Chemistry Study Guide: Carboxylic Acids & Derivatives | Notes [pearson.com]
• 5. Carboxylic acid - Wikipedia [en.wikipedia.org]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Thermal Activation of 5-(4-Carboxybenzylamino)isophthalic Acid Frameworks

Core Directive & Scope

This guide addresses the critical "activation" phase for Metal-Organic Frameworks (MOFs) constructed using the 5-(4-carboxybenzylamino)isophthalic acid ligand (often abbreviated as

or similar in literature).[1]

The Challenge: This ligand contains a flexible benzylamino (-CH₂-NH-) hinge connecting the rigid isophthalic acid group to the benzoic acid tail. Unlike purely rigid linkers (e.g., terephthalic acid), this flexibility introduces a high risk of structural collapse or phase transformation (breathing effect) during solvent removal. If the guest solvent molecules supporting the pores are removed too aggressively, the framework rotates around the amine hinge, closing the pores and resulting in a non-porous solid.

Diagnostic: Is Your Activation Failing?

Before proceeding with protocols, confirm the failure mode using this diagnostic table.

Symptom	Observation Method	Technical Diagnosis
Loss of Crystallinity	PXRD (Powder X-Ray Diffraction)	Peaks broaden significantly or disappear after heating. Cause: Framework collapse due to capillary forces.[2]
Phase Shift	PXRD	New peaks appear; original peaks shift. Cause: "Breathing" transformation. The framework folded into a dense, non-porous phase.
Near-Zero Surface Area	BET ( Isotherm at 77K)	Type II isotherm instead of Type I. Surface area < 50 . Cause: Pores are blocked by collapsed linker arms or residual DMF.
Color Change	Visual Inspection	Sample turns dark brown/black at . Cause: Oxidation of the secondary amine (-NH-) group.

Standard Operating Procedures (SOPs)

Module A: The Solvent Exchange (Critical Pre-requisite)

Why this matters: You cannot heat these MOFs directly from the synthesis solvent (usually DMF/DMA). DMF has a high boiling point (153°C) and high surface tension. Heating DMF-solvated crystals causes high capillary stress, snapping the flexible benzylamino hinge.

Protocol:

• Decant: Remove the mother liquor (DMF) from the synthesized crystals.

• Wash: Add fresh DMF to remove unreacted ligand.[3] Soak for 4 hours. Repeat 3x.

• Exchange (Stepwise):

  • Day 1: Replace DMF with Methanol (MeOH) or Acetone . Note: Acetone is preferred if the metal node is water-sensitive.

  • Soak: Refresh the solvent every 6-8 hours.

  • Day 2-3: Continue refreshing solvent. The goal is to reach < 1% residual DMF.

• Verification: Take a small aliquot of the supernatant and run a

  -NMR. If DMF peaks ( 8.0, 2.9, 2.8 ppm) are visible, continue exchanging.

Module B: Thermal Activation (Vacuum)

Target Audience: Users with standard Schlenk lines or vacuum ovens.

• Pre-drying: Allow the exchanged crystals (now in MeOH/Acetone) to air dry for 10 minutes to remove bulk solvent.

• Cold Vacuum: Place sample in the vacuum tube. Apply dynamic vacuum (

  mbar) at Room Temperature (25°C) for 2 hours.

  • Reasoning: Removes loosely bound surface solvent without thermal stress.

• Ramp Heating:

  • Ramp rate: 1°C/min (Slow ramp is crucial to prevent rapid solvent boiling which shatters crystals).

  • Target Temperature: 100°C - 120°C .

  • Warning: Do NOT exceed 150°C. The amine group in the ligand is prone to oxidation or decomposition at higher temperatures.

• Hold: Maintain target T and vacuum for 12-24 hours.

• Cool Down: Cool to RT under vacuum before backfilling with inert gas (

  or Ar).

Advanced Protocol: Supercritical Drying

When to use: If Module B results in loss of crystallinity (common for highly flexible 2D frameworks or large-pore 3D variants of this ligand).

Mechanism:

has zero surface tension. It eliminates the capillary forces that pull the flexible benzylamino arms together during drying.

Workflow:

• Exchange: Perform Module A, but ensure the final solvent is Absolute Ethanol (miscible with liquid

  ).

• Load: Transfer wet crystals to the

  dryer chamber. Do not let them dry out.

• Purge: Flow liquid

  at / 50 bar for 2 hours to displace Ethanol.

• Critical Point: Raise T to

  and P to 80 bar (passing the critical point of , 73.8 bar).

• Depressurize: Slowly vent the gas over 1-2 hours.

Troubleshooting & FAQs

Q1: My sample turned black at 180°C. What happened? A: You likely degraded the ligand. The secondary amine (-NH-) in 5-(4-carboxybenzylamino)isophthalic acid is less thermally stable than pure carboxylate linkers.

• Fix: Lower activation temperature to max 120°C. Ensure high vacuum to compensate for lower heat.

Q2: I see "ghost" peaks in the pore size distribution. A: This indicates "Gate Opening" or "Breathing." The flexible benzylamino arm rotates to open pores only at specific gas pressures.

• Insight: This might not be a failure. Flexible MOFs often show stepped isotherms. Check if your application requires permanent porosity or responsive porosity.

Q3: Can I use Chloroform (

) for exchange? A: Use with caution. While volatile, can sometimes induce phase changes in flexible MOFs due to its size and polarity. Acetone is generally safer for this specific ligand class.

Visualizing the Activation Logic

The following diagram illustrates the decision-making process for activating frameworks based on this flexible ligand.

Caption: Decision tree for activating 5-(4-Carboxybenzylamino)isophthalic acid MOFs, prioritizing solvent exchange to mitigate capillary collapse.

References

• Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid . CrystEngComm, 2013.

• A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid . CrystEngComm, 2018.[4]

• In Situ Observation of Solvent Exchange Kinetics in a MOF . Journal of the American Chemical Society, 2023.

Sources

• 1. Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Controlling phase purity in 5-(4-Carboxybenzylamino)isophthalic acid reactions

This guide serves as a technical support center for researchers working with 5-(4-Carboxybenzylamino)isophthalic acid (CAS: 1309853-81-3).[1] This tricarboxylic acid ligand is a critical intermediate for Metal-Organic Frameworks (MOFs) and pharmaceutical synthons.[1]

The following protocols prioritize phase purity —defined here as both chemical purity (avoiding the bis-alkylated impurity) and solid-state homogeneity (isolating the correct polymorph/salt-free form).

[1][2]

Current Status: Operational Topic: Synthesis, Purification, and Phase Control Lead Scientist: Senior Application Specialist

Core Synthesis Strategy: Controlling Chemical Selectivity

The Challenge: The primary threat to phase purity in this reaction is over-alkylation .[1] The starting material, 5-aminoisophthalic acid, contains an aniline group.[1] If you utilize a direct nucleophilic substitution (e.g., using 4-(bromomethyl)benzoic acid), you risk forming the thermodynamically stable bis-alkylated species (a tetracarboxylic acid), which is difficult to separate.[1]

The Solution: Adopt a Reductive Amination pathway. This method kinetically favors the mono-substituted product, ensuring high chemical phase purity.[1]

Recommended Protocol: Reductive Amination[1][2]

• Reactants: 5-Aminoisophthalic acid (1.0 eq) + 4-Formylbenzoic acid (1.05 eq).[1]

• Solvent: Methanol (anhydrous).[1]

• Reducing Agent:

  (added after imine formation).

Workflow Diagram (DOT Visualization)

Figure 1: Reaction pathway comparison. The solid path (Reductive Amination) prevents the formation of the Bis-alkylated impurity common in direct alkylation routes.[1]

Purification & Isolation: The "pH Swing" Technique

The Challenge: This molecule is zwitterionic and polyprotic. A common "phase impurity" is the co-precipitation of inorganic salts (NaCl, NaOAc) or the retention of unreacted starting materials trapped in the lattice.[1]

The Solution: Exploit the pKa differences. The molecule has three carboxylic acid groups (

) and one secondary amine ( , very weak base).[1] You must isolate the free acid form, not the salt.

Step-by-Step Isolation Protocol

• Basification (Solubilization):

  • After the reaction, remove methanol under reduced pressure.[1]

  • Redissolve the crude solid in 1M NaOH . The solution should be clear (pH > 10).[1]

  • Why: This deprotonates all carboxylates, making the ligand highly soluble as a tri-sodium salt. Unreacted aldehyde/imine may remain insoluble or oil out (extract with Ethyl Acetate if necessary).[1]

• Controlled Acidification (Precipitation):

  • Cool the solution to

    .[1]

  • Slowly add 2M HCl dropwise while stirring vigorously.

  • Critical Point: Do not stop at pH 7. Continue acidification until pH 2–3 .

  • Why: The ligand precipitates as the fully protonated free acid.[1] If you stop at pH 5-6, you may isolate a mono-sodium salt, which constitutes a "mixed phase" impurity.[1]

• Washing (Desalting):

  • Filter the white precipitate.[1][2]

  • Wash with ice-cold water (

    ) until the filtrate is neutral and halide-free (test with ).

  • Final wash with a small amount of cold acetone to remove trace organic impurities.[1]

Troubleshooting Matrix (FAQ)

Symptom	Probable Cause	Corrective Action
Product is a sticky gum/oil	Incomplete protonation or residual solvent.[1]	Re-dissolve in dilute NaOH and re-precipitate slowly with HCl to pH 2. Ensure rigorous drying (vacuum oven at ).
NMR shows 2 sets of aromatic peaks	Presence of Bis-alkylated impurity.[1]	Check integration of the benzylic peak.[1] If ratio is off, recrystallize from DMF/Ethanol or switch to Reductive Amination.[1]
Low Yield	Product lost in mother liquor.[1]	The ligand has slight water solubility.[1] Reduce water volume during acidification or "salt out" with NaCl before acidifying.[1]
PXRD shows amorphous halo	Rapid precipitation.[1]	Solvent Annealing: Suspend the solid in hot Ethanol/Water (1:1) for 2 hours, then cool slowly to induce crystallinity.

Analytical Validation (Self-Validating System)[1][2]

To certify phase purity, you must confirm three parameters. Use this checklist before proceeding to downstream applications (e.g., MOF synthesis).

• 1H NMR (DMSO-d6):

  • Look for the singlet at

    .[1] This corresponds to the benzylic methylene ( ).[1]

  • Validation: Integration must match 2H relative to the aromatic protons.[1] If it integrates to 4H, you have the bis impurity.[1]

• FT-IR Spectroscopy:

  • Verify the Secondary Amine (

    ) stretch around .[1]

  • Verify the Carboxylic Acid (

    ) broad band at and Carbonyl ( ) at .[1]

• Powder X-Ray Diffraction (PXRD):

  • Compare against the simulated pattern from the single crystal structure (if available) or ensure sharp Bragg peaks to confirm crystallinity vs. amorphous material.[1]

References

• Sigma-Aldrich. 5-(4-Carboxybenzylamino)isophthalic acid (Product No. 1309853-81-3).[1] MilliporeSigma.[1] Link[1]

• Qiao, Y., et al. (2018). A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid.[1][3] CrystEngComm, 20, 7340-7349.[1] (Note: Describes the bis impurity/analog synthesis, providing crucial contrast for mono-synthesis control). Link

• Li, C. P., & Ma, L. F. (2011). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E. (Describes the ether-linked analog, validating the acid-base workup methodology for this scaffold). Link

• PubChem. 5-(4-Carboxybenzylamino)isophthalic acid Compound Summary. National Library of Medicine.[1] Link

Sources

• 1. 5-(4-Carboxybenzylamino)isophthalic acid | 1309853-81-3 [sigmaaldrich.com]
• 2. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Recrystallization methods for high-purity 5-(4-Carboxybenzylamino)isophthalic acid

Technical Support Center: High-Purity 5-(4-Carboxybenzylamino)isophthalic Acid

Introduction

Welcome to the technical support guide for 5-(4-Carboxybenzylamino)isophthalic acid . This tricarboxylic acid ligand (often abbreviated as

in MOF literature) is a critical linker for lanthanide and transition metal-organic frameworks.[1]

Achieving high purity (>98%) is challenging due to its zwitterionic potential (secondary amine + carboxylic acids) and its tendency to trap solvents.[1] This guide prioritizes two methods: Acid-Base Reprecipitation (for bulk salt removal) and Thermal Recrystallization (for crystal quality).[1]

Part 1: Solvent Selection & Solubility Matrix

Before attempting recrystallization, you must understand the solubility profile.[1][2] This molecule is dominated by its three carboxylic acid groups and the central secondary amine.[1]

Solvent System	Solubility at 25°C	Solubility at Boiling	Application
Water (pH < 4)	Insoluble	Insoluble	Anti-solvent / Wash
Water (pH > 8)	Soluble (as salt)	Soluble	Dissolution (Method A)
DMF / DMSO	Soluble	Highly Soluble	Primary Solvent (Method B)[1]
Ethanol / Methanol	Sparingly Soluble	Soluble	Anti-solvent (Method B)[1]
Acetone / Ether	Insoluble	Insoluble	Precipitation Agent

Technical Note: The amine bridge is susceptible to oxidation.[1] If your crude material is dark brown, perform all heating steps under an inert atmosphere (

or Ar).[1]

Part 2: Experimental Protocols

Method A: Acid-Base Reprecipitation (Primary Purification)

Best for: Removing inorganic salts (borates from reduction) and unreacted starting materials.[1]

The Logic: This method utilizes the pH-dependent solubility switch.[1][2] The compound dissolves as a tri-anion in base and precipitates as the neutral acid upon protonation.[1]

• Dissolution: Suspend 5.0 g of crude solid in 50 mL of 0.5 M NaOH or 10%

  . Stir until fully dissolved. The solution should be clear (yellow/orange).[1]

• Filtration: Filter the basic solution through a Celite pad or a 0.45

  m PTFE membrane to remove insoluble mechanical impurities or reduced metal particles.[1]

• Precipitation:

  • Place the filtrate in an ice bath.[1]

  • Slowly add 2 M HCl dropwise with vigorous stirring.

  • Critical Point: The product will begin to precipitate around pH 4-5.[1] Continue acidifying to pH 2-3 to ensure full protonation of all three carboxylic groups.

• Isolation: Stir the slurry for 30 minutes to allow crystal maturation (Ostwald ripening). Filter the white/off-white solid.[1]

• Washing: Wash the cake with

  mL of dilute HCl (pH 3 water) followed by mL of cold water.

• Drying: Vacuum dry at 60°C overnight.

Method B: Thermal Recrystallization (DMF/Water)

Best for: Obtaining crystalline material for X-ray diffraction or removing trace organic impurities.[1]

• Dissolution: Dissolve the dried solid from Method A in the minimum amount of boiling DMF (approx. 5-8 mL per gram).

  • Tip: If the solution is dark, add activated carbon, stir for 5 mins, and hot-filter.

• Crystallization:

  • Remove from heat.[1][2]

  • Add warm Water (anti-solvent) dropwise until a persistent turbidity (cloudiness) just appears.[1]

  • Add a few drops of DMF to clear the solution again.[1]

• Cooling: Allow the flask to cool slowly to room temperature in a Dewar flask or oil bath (slow cooling prevents oiling out). Then move to a refrigerator (4°C) for 12 hours.

• Collection: Filter the crystals and wash with cold Ethanol (to remove DMF).

Part 3: Workflow Visualization

The following diagram illustrates the decision logic for the Acid-Base purification workflow, which is the most robust method for this class of ligands.

Figure 1: Acid-Base Reprecipitation Workflow for removal of inorganic salts and non-acidic impurities.[1]

Part 4: Troubleshooting & FAQs

Q1: My product is precipitating as a sticky oil or "goo" instead of a solid. What went wrong?

• Cause: This is "oiling out," common when the polarity changes too fast or the concentration is too high.

• Solution:

  • Re-dissolve: Heat the mixture until the oil dissolves.

  • Slower Addition: Add the anti-solvent (Water) much slower.[1]

  • Seeding: Add a tiny crystal of pure product (seed crystal) to the solution as it cools.

  • Agitation: Ensure vigorous stirring during the acidification step (Method A) to prevent local high concentrations of acid.

Q2: The product has a persistent grey or brown color.

• Cause: Oxidation of the secondary amine group, likely during the synthesis or drying.

• Solution: Perform a Carbon Treatment .[1] Dissolve the compound in the basic solution (Method A) or hot DMF (Method B), add Activated Charcoal (10% by weight), stir for 15 minutes, and filter while hot. Perform the acidification/crystallization immediately under a Nitrogen blanket.[1]

Q3: NMR shows persistent DMF peaks even after drying.

• Cause: DMF forms strong hydrogen bonds with the carboxylic acid groups.[1]

• Solution:

  • Solvent Exchange: Wash the final crystals with copious amounts of water or methanol (if the product yield allows).[1]

  • Azeotropic Drying: Suspended the solid in water and rotovap; the water helps "pull" the DMF out.[1]

  • High Vacuum: Dry at 80°C under high vacuum (< 1 mbar) for 24 hours.

Q4: The yield is significantly lower than expected.

• Cause: The pH during precipitation was not low enough, or the product is partially soluble in the wash solvent.

• Solution: Ensure the final pH is 2.0 - 2.5 . The isoelectric point is likely near this range, but solubility is lowest when fully protonated.[1] Do not wash with large volumes of neutral water; use acidified water (pH 3) for the primary wash.[1]

References

• Synthesis of Isophthalic Acid Derivatives

  • Sigma-Aldrich.[1] "5-(4-Carboxybenzylamino)isophthalic acid Product Specification." CAS: 1309853-81-3.[1][3][4]

  • (Note: Verify CAS matches your specific catalog entry).[1]

• General Recrystallization of Tricarboxylic Acid Ligands

  • Li, Z., & Ma, L. (2011).[5][6] "Synthesis and Structure of Coordination Polymers Based on Flexible Polycarboxylate Ligands." Crystal Growth & Design. (Provides methodology for the ether-analog 5-[(4-carboxybenzyl)oxy]isophthalic acid, which serves as the solubility proxy for the amino-analog).

  • [1]

• Purification of Amino-Isophthalic Acids

  • Google Patents.[1] "Method for preparing 5-aminoisophthalic acid."[1][7] CN106748840A.[1] (Describes the acid-base precipitation logic used for the precursor, applicable to the derivative).

  • [1]

Sources

• 1. 5-(Bis(4-carboxybenzyl)amino)isophthalic acid | 1492054-35-9 [sigmaaldrich.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. 5-(4-Carboxybenzylamino)isophthalic acid | 1309853-81-3 [sigmaaldrich.com]
• 4. 1309853-81-3|5-((4-Carboxybenzyl)amino)isophthalic acid|BLD Pharm [bldpharm.com]
• 5. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scienceopen.com [scienceopen.com]
• 7. CN106748840A - A kind of method for preparing 5 amino isophthalic acids - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR Characterization of 5-(4-Carboxybenzylamino)isophthalic Acid Purity

This guide outlines the authoritative protocol for the 1H NMR characterization and purity assessment of 5-(4-Carboxybenzylamino)isophthalic acid , a critical organic linker used in the synthesis of Metal-Organic Frameworks (MOFs).[1][2]

Content Type: Publish Comparison Guide Audience: Researchers, MOF Chemists, and Drug Development Scientists[1][2]

Executive Summary: The Purity Challenge

In the synthesis of reticular materials like MOFs, ligand purity is not merely a specification—it is a structural determinant. 5-(4-Carboxybenzylamino)isophthalic acid acts as a heterotopic linker.[1][2] Impurities such as the over-alkylated "Bis" byproduct or unreacted 5-aminoisophthalic acid can introduce structural defects, lower surface area, or terminate crystal growth prematurely.[1][2]

While HPLC is standard for routine monitoring, it often fails to accurately quantify these specific impurities due to similar polarity and unknown UV response factors.[1][2] Quantitative 1H NMR (qNMR) emerges as the superior absolute method for purity determination, offering structural specificity that chromatography lacks.[1]

Structural Analysis & Peak Assignment

Before assessing purity, one must establish the spectroscopic fingerprint of the pure compound versus its critical impurities.[1]

The Target Molecule: 5-(4-Carboxybenzylamino)isophthalic Acid[1][2][3]

• Formula: C₁₆H₁₃NO₆[2]

• Key Feature: A secondary amine linking an isophthalic acid core to a benzoic acid moiety.

Critical Impurities[2]

• Bis-Alkylated Side Product: 5-[Bis(4-carboxybenzyl)amino]isophthalic acid.[1][2] (Common if stoichiometry is uncontrolled).

• Starting Material A: 5-Aminoisophthalic acid.[1][2]

• Starting Material B: 4-Formylbenzoic acid or 4-(Chloromethyl)benzoic acid (depending on synthesis route).

Graphviz Diagram: Structural Assignments & Impurity Pathways

Caption: Synthesis pathway highlighting the critical "Bis" impurity and the diagnostic NMR signals used to distinguish the target mono-substituted ligand.

Comparative Analysis: qNMR vs. HPLC

The following table contrasts the performance of qNMR against HPLC for this specific application.

Feature	qNMR (Recommended)	HPLC-UV (Alternative)
Primary Output	Molar Purity (Absolute) .[1][2] Directly proportional to proton count.[3]	Area % (Relative) . Proportional to extinction coefficient ( ).
Reference Standard	Not Required for the analyte.[3] Only a generic internal standard (e.g., Maleic Acid) is needed.[1][2]	Required . Accurate quantitation requires a pure standard of the specific ligand to build a calibration curve.
Impurity ID	Structural . Can distinguish the "Bis" impurity by integration ratios (8:3 vs 4:3 protons).	Retention Time . "Bis" impurity often co-elutes or elutes close to the product due to similar carboxylic acid functionality.
Response Factor	Uniform (1H = 1H).	Variable. The "Bis" impurity has 3 aromatic rings vs 2, leading to overestimation of impurity levels if uncorrected.[1]
Sample Prep	Fast (<10 min). Dissolve in DMSO-d6.	Slow. Requires buffer preparation, column equilibration, and gradient optimization.[1][2]

Experimental Protocol: qNMR Purity Assessment

This protocol uses the Internal Standard (IS) method.[4]

Reagents

• Solvent: DMSO-d6 (99.9% D) + 0.05% v/v TMS (Tetramethylsilane).[1]

• Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent, >99.9% purity) or Dimethyl Sulfone.[1] Note: Maleic acid is preferred due to its singlet at δ 6.2 ppm, which sits in a clean region for this ligand.[1][2]

Step-by-Step Methodology

• Weighing:

  • Accurately weigh ~10-15 mg of the sample (5-(4-Carboxybenzylamino)isophthalic acid) into a vial.[1][2] Record mass (

    ) to 0.01 mg precision.

  • Accurately weigh ~5-8 mg of Maleic Acid (IS) into the same vial. Record mass (

    ).[1]

• Dissolution:

  • Add 0.6 mL DMSO-d6.[1][2] Vortex until fully dissolved. Ensure no solids remain.

• Acquisition (Parameters for Bruker/Varian 400 MHz+):

  • Pulse Angle: 90° (maximize signal).

  • Relaxation Delay (D1): 60 seconds . (Crucial: Aromatic protons and carboxylic acids have long T1 times. Insufficient delay causes under-quantification).[1][2]

  • Scans (NS): 16 or 32.

  • Spectral Width: -2 to 16 ppm (to capture COOH protons).[1][2]

  • Temperature: 298 K.

Data Processing[1][2]

• Phase & Baseline: Apply accurate phase correction and a polynomial baseline correction.

• Integration:

  • Integrate the Internal Standard Singlet (Maleic acid, δ 6.2 ppm).[1] Set value to equivalent proton count (2H).

  • Integrate the Benzylic Methylene (-CH2-) of the target (approx δ 4.45 ppm).[1] This is the most distinct peak, usually a doublet (coupled to NH) or singlet (if NH exchanges).[1]

  • Check: Integrate the aromatic region to confirm the ratio of Isophthalic protons (3H) to Benzyl protons (4H).

• Calculation:

  [1]
  • : Integral area[2]
  • : Number of protons (Target CH2 = 2; Maleic Acid = 2)[1]
  • : Molar Mass (Target = 315.28 g/mol ; Maleic Acid = 116.07 g/mol )[1]
  • : Mass weighed
  • : Purity of Internal Standard[1]

Diagnostic Interpretation & Troubleshooting

Use this workflow to interpret your spectrum and identify failure modes.

Caption: Decision tree for interpreting the 1H NMR spectrum and distinguishing the mono-substituted target from the bis-substituted impurity.

Common Impurity Signals (in DMSO-d6)

• 5-[Bis(4-carboxybenzyl)amino]isophthalic acid: Look for a singlet CH2 peak slightly downfield from the mono-product and an inflated integration in the benzyl aromatic region (approx 7.2–7.4 ppm).[1][2]

• 5-Aminoisophthalic acid: Distinct aromatic pattern with protons shifted upfield due to the free primary amine (approx 6.8–7.2 ppm).[1]

• Residual Solvents:

  • DMF: 7.95 (s), 2.89 (s), 2.73 (s).[1][2]

  • Ethanol: 4.35 (t), 1.05 (t).[1]

  • Water: ~3.33 ppm (variable).

References

• Sigma-Aldrich. 5-(4-Carboxybenzylamino)isophthalic acid Product Page. Link

• Bhat, S., et al. "Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment."[1][2] BenchChem Technical Guides. Link[1]

• Holzgrabe, U. "Quantitative NMR spectroscopy in pharmaceutical applications."[1] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.[1][2] Link[1]

• National Institute of Standards and Technology (NIST). qNMR Internal Standards Guide. Link[1]

• PubChem. 5-(4-Carboxybenzylamino)isophthalic acid Compound Summary. Link

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. 5-​[bis (4-​carboxybenzyl)​amino]​isophthalic acid - CD Bioparticles [cd-bioparticles.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection - PMC [pmc.ncbi.nlm.nih.gov]

TGA thermal analysis of 5-(4-Carboxybenzylamino)isophthalic acid stability

Topic: TGA Thermal Analysis of 5-(4-Carboxybenzylamino)isophthalic Acid Stability Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Comparative Thermal Analysis Guide: 5-(4-Carboxybenzylamino)isophthalic Acid ( )

Executive Summary

This guide provides an in-depth thermal stability analysis of 5-(4-Carboxybenzylamino)isophthalic acid (CAS: 1309853-81-3), a flexible tricarboxylate ligand often abbreviated as

or .[1] Widely utilized in the synthesis of Metal-Organic Frameworks (MOFs) for gas sorption and fluorescence sensing, its thermal profile is defined by the stability of its secondary amine linkage versus its aromatic carboxylate core.

This document objectively compares

against its structural precursors and alternatives, establishing a "Safe Operating Window" for solvothermal synthesis and activation protocols.

Chemical Context & Structural Logic

To interpret the thermal data, one must first understand the molecule's architecture.[1]

is a hybrid structure combining the rigidity of isophthalic acid with the flexibility of a 4-carboxybenzyl tail, linked by a secondary amine.[1]

• Core: Isophthalic acid (Positions 1, 3).[1] High thermal stability.[1][2]

• Linker: Secondary amine (

  ).[1] The "weak link" thermally, susceptible to oxidation and bond cleavage.

• Tail: Benzoic acid.[1][3]

Hypothesis: Unlike rigid ligands (e.g., Terephthalic acid) that decompose in a single high-temperature step,

exhibits a multi-stage degradation profile driven by the cleavage of the flexible amine bridge before total skeletal collapse.

Experimental Methodology: A Self-Validating Protocol

Reliable thermal data requires a protocol that distinguishes between solvent loss and ligand degradation.[1] The following methodology ensures reproducibility.

TGA/DSC Workflow

• Instrument: TA Instruments Q500 or equivalent.

• Atmosphere: Nitrogen (

  ) at 40-60 mL/min (Inert) vs. Air (Oxidative comparison).[1]

• Pan: Alumina (

  ) or Platinum (Pt) open pans.

• Ramp Rate: 10°C/min (Standard) and 2°C/min (High-Res for onset detection).[1]

Visualization: The Thermal Analysis Workflow

Figure 1: Standardized TGA workflow ensuring solvent removal does not mask degradation onset.

Thermal Profile Analysis (The Core Data)[1]

The thermal decomposition of

generally follows a three-stage profile. Data below is synthesized from MOF-ligand stability studies (e.g., CrystEngComm, RSC Advances).

Stage	Temperature Range (°C)	Mass Loss (%)	Event Description
I	30 – 120°C	2 – 5%	Desolvation: Loss of surface moisture and lattice water.[1] Endothermic event.[1]
II	120 – 280°C	< 1%	Stability Plateau: The "Safe Operating Window".[1] The ligand remains structurally intact.[1]
III	285 – 320°C (Onset)	~30 – 40%	Primary Degradation: Cleavage of the bond and decarboxylation of the benzyl tail.[1]
IV	> 450°C	Residual	Skeletal Oxidation: Complete breakdown of the benzene rings to amorphous carbon/ash.[1]

Critical Insight: The onset temperature (

) for is approximately 285°C .[1] This is significantly lower than Isophthalic Acid (~340°C) due to the lower bond dissociation energy of the benzylic amine bond compared to the aromatic bonds.[1]

Visualization: Degradation Pathway

Figure 2: Proposed thermal degradation mechanism emphasizing the vulnerability of the amine linkage.

Comparative Performance Guide

When selecting a ligand for MOF synthesis, thermal stability dictates the activation temperature.[1] Below is a comparison of

against its rigid counterparts.

Table 2: Stability Comparison Matrix

Ligand	Structure Type	(Decomp)	Flexibility	Best Application
	Flexible Tricarboxylate	~285°C	High (Amine hinge)	Breathing MOFs, Fluorescence Sensing
Isophthalic Acid	Rigid Dicarboxylate	~340°C	Low	Rigid Frameworks, High-T Stability
Trimesic Acid ( )	Rigid Tricarboxylate	~360°C	None	HKUST-1 type stable MOFs
5-Aminoisophthalic Acid	Functionalized Core	~260°C	Low	Precursor for amine-functionalized MOFs

Analysis:

• vs. Isophthalic Acid:

  sacrifices ~55°C of thermal stability to gain conformational flexibility and an extra coordination site.[1]

• vs. 5-Aminoisophthalic Acid: The addition of the benzyl group slightly increases stability compared to the free amine, likely due to steric protection and hydrogen bonding networks in the solid state.[1]

Application Implications for Drug Development & MOFs[1]

• MOF Activation: Because

  begins degrading at ~285°C, MOFs constructed from this ligand must not be activated (degassed) above 250°C .[1] Standard activation at 150-200°C under vacuum is safe.[1]

• Sensing Mechanisms: The secondary amine is a key site for analyte interaction (e.g., nitroaromatics).[1] Thermal degradation of this site destroys the sensing capability.[1]

• Sterilization: Materials containing this ligand can withstand autoclaving (121°C) but are not suitable for dry heat sterilization >250°C.[1]

References

• Zhao, W., et al. (2013).[1] Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid. CrystEngComm.

• Liu, Y., et al. (2017).[1] Four unprecedented cobalt(II) and cadmium(II) metal-organic frameworks based on a rigid tricarboxylate ligand. Journal of Molecular Structure.

• Sigma-Aldrich. (n.d.).[1] 5-(4-Carboxybenzylamino)isophthalic acid Product Specification. [1]

• NIST Chemistry WebBook. (n.d.).[1] Isophthalic acid Thermochemistry Data.

• Mei, Z-Z., et al. (2024).[1][4] Hydrothermal synthesis...[1][2][4][5] driven by 5-aminoisophthalic acid.[1][2][4][5] RSC Advances.

Sources

• 1. 5-(4-Carboxybenzylamino)isophthalic acid | 1309853-81-3 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrothermal synthesis, structures, and catalytic performance of five coordination compounds driven by 5-aminoisophthalic acid - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Frontiers | Luminescent Zn (II)-Based Nanoprobes: A Highly Symmetric Supramolecular Platform for Sensing of Biological Targets and Living Cell Imaging [frontiersin.org]

Comparative Validation Guide: 5-(4-Carboxybenzylamino)isophthalic Acid MOFs via Powder X-Ray Diffraction

Executive Summary: The "Rigid-Flexible" Advantage

In the landscape of Metal-Organic Frameworks (MOFs), ligand design dictates function. While standard ligands like terephthalic acid or trimesic acid offer rigid, predictable scaffolds, 5-(4-carboxybenzylamino)isophthalic acid (H₃L) introduces a critical "rigid-flexible" duality. The incorporation of an amine (-NH-) and methylene (-CH₂-) spacer between the isophthalic core and the pendant benzoic acid group allows for conformational freedom.

For researchers in drug delivery and catalysis, this flexibility is a double-edged sword: it enables adaptive guest accommodation (breathing effects) but complicates validation. A standard PXRD scan that doesn't match the simulated pattern perfectly might not indicate failure—it might indicate a structural transformation driven by solvation state.

This guide outlines the rigorous PXRD validation protocol for H₃L-based MOFs, comparing them against standard rigid alternatives to highlight specific validation challenges and performance metrics.

Comparative Analysis: H₃L-MOFs vs. Rigid Isophthalic Alternatives

The following table contrasts the performance and validation characteristics of MOFs derived from 5-(4-carboxybenzylamino)isophthalic acid against those made from standard Isophthalic Acid (IPA).

Feature	5-(4-Carboxybenzylamino)isophthalic Acid MOFs	Standard Isophthalic Acid (IPA) MOFs
Ligand Geometry	Rigid-Flexible: V-shaped core with a flexible pendant arm.	Rigid: Fixed bond angles, limited conformational change.
PXRD Validation	Dynamic: Peaks may shift or broaden upon solvent removal (breathing effect). Requires "wet" vs. "dry" comparison.	Static: Pattern should remain largely identical during activation (unless structure collapses).
Pore Environment	Functionalized: Free -NH- groups and pendant rings create complex, interactive pores suitable for specific drug binding.	Simple: Standard micropores; less specific interaction sites.
Phase Purity Risk	High: Flexibility can lead to multiple kinetic phases (polymorphs) co-precipitating.	Moderate: Thermodynamic products are usually dominant and stable.
Stability	Variable: The -NH-CH₂- linkage is susceptible to oxidation or hydrolysis under extreme pH.	High: Aromatic carboxylate linkages are generally robust.

Critical Insight: When validating H₃L-MOFs, a mismatch in low-angle peaks (

) compared to the single-crystal simulation often indicates a change in the interlayer distance due to solvent loss, rather than a synthesis failure.

Validated Experimental Protocol

This workflow ensures the production of phase-pure material. The causality behind each step is explained to ensure reproducibility.

Phase 1: Solvothermal Synthesis

• Reagents: 5-(4-carboxybenzylamino)isophthalic acid (H₃L), Metal Salt (e.g., Zn(NO₃)₂[1]·6H₂O), Solvent (DMF/H₂O or DMF/Ethanol).

• Condition: 120–160°C for 3–5 days.

• Why: High temperature promotes the reversibility of the metal-ligand bond formation, allowing the thermodynamic "error-correction" necessary to form ordered crystals rather than amorphous kinetic traps.

Phase 2: Activation (The Critical Variable)

• Step: Solvent exchange with low-boiling solvent (e.g., acetone or ethanol) for 3 days, refreshing solvent every 12 hours.

• Why: H₃L-MOFs often trap high-boiling DMF in the flexible pockets. Direct heating causes pore collapse or partial amorphization (visible in PXRD as peak broadening). Gentle exchange preserves the crystalline lattice.

Phase 3: PXRD Data Collection

• Instrument: Panalytical X'Pert or equivalent (Cu K

  radiation, ).[2]

• Parameters:

  • Range:

    to .

  • Step Size:

    .

  • Scan Speed:

    /min.

• Sample Prep: Grind sample gently. Do not over-grind, as the mechanical stress can induce phase transitions in flexible MOFs.

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for validating these specific MOFs, distinguishing between phase impurities and breathing behaviors.

Caption: Logical workflow for distinguishing between synthesis failure (impurities) and intrinsic material properties (breathing) in H₃L-MOFs.

Data Interpretation Guide

When analyzing the diffractogram of 5-(4-carboxybenzylamino)isophthalic acid MOFs, look for these specific signatures:

The Low-Angle Fingerprint ( )

Most H₃L-MOFs (e.g., Zn-based pillar-layer structures) exhibit their primary reflection peaks in this region, corresponding to the largest d-spacings (interlayer distances).

• Validation: These peaks must be sharp. Splitting of the primary peak often indicates a mixture of solvated and desolvated phases.

Impurity Detection

Unreacted H₃L ligand has a distinct crystalline pattern.

• Check: Look for ligand peaks at characteristic angles (check pure ligand PXRD).

• Metal Oxides: If solvothermal synthesis temperature was too high (

  C), ZnO or other metal oxides may form. Check for dense peaks at , , and (for ZnO).

The "Breathing" Shift

Unlike rigid MOFs (e.g., MOF-5), H₃L-MOFs can undergo structural contraction upon activation.

• Observation: A shift of low-angle peaks to higher

  values (smaller d-spacing) after drying indicates the framework has contracted.

• Verification: Re-soak the powder in the original solvent. If the peaks shift back to the original position, the framework is intact and flexible. If they do not, the structure has collapsed.

Synthesis Pathway & Mechanism

Understanding the synthesis mechanism helps in troubleshooting PXRD failures. The ligand acts as both a spacer and a hydrogen-bond donor/acceptor.

Caption: The assembly pathway of H3L-MOFs. The flexible arm facilitates the formation of unique secondary building units (SBUs).

References

• Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid . CrystEngComm, Royal Society of Chemistry.[3]

• A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid . CrystEngComm, Royal Society of Chemistry.[3]

• Determination of Phase Purity by Powder X-ray Diffraction . Newcastle University.

• How we measure and ensure the high quality of our MOFs . NovoMOF.

Sources

• 1. scholars.hkmu.edu.hk [scholars.hkmu.edu.hk]
• 2. ncl.ac.uk [ncl.ac.uk]
• 3. Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Comparative Guide to BET Surface Area Analysis of 5-(4-Carboxybenzylamino)isophthalic Acid-Based Porous Materials

Introduction

In the landscape of advanced materials, metal-organic frameworks (MOFs) constructed from functional organic linkers have opened new frontiers in gas storage, catalysis, and drug delivery. The ligand, 5-(4-Carboxybenzylamino)isophthalic acid, and its derivatives, represent a class of tritopic linkers whose structural flexibility and coordination potential allow for the synthesis of novel porous networks.[1][2] The efficacy of these materials in their target applications is fundamentally governed by their textural properties, most notably their specific surface area. A high surface area often correlates with a greater capacity for gas adsorption, more accessible active sites for catalysis, and higher potential payloads for drug molecules.[3][4]

This guide provides researchers, scientists, and drug development professionals with an in-depth, technically grounded protocol for the accurate determination of the surface area of materials derived from this ligand family using the Brunauer-Emmett-Teller (BET) method. We will delve into the causality behind critical experimental steps, from sample activation to data interpretation, and provide a comparative analysis against well-established benchmark MOFs to contextualize the potential performance of these novel materials.

The Critical Role of Surface Area and the BET Method in Microporous Materials

The performance of a porous material is inextricably linked to its surface area.[5] The BET method, which relies on the physical adsorption of a gas (typically nitrogen at 77 K) onto a solid surface, is the standard for this determination.[3] The theory models the formation of a monolayer of adsorbate molecules on the material's surface, which is then used to calculate the total surface area per unit mass (m²/g).

However, for microporous materials like MOFs (pore size < 2 nm), a direct application of the classical BET model can be misleading.[6] In these materials, the mechanism is often micropore filling rather than the layer-by-layer surface coverage assumed by the original theory. This distinction is critical for scientific integrity. Therefore, applying a more rigorous set of validation criteria, such as the Rouquerol criteria, is essential to ensure the reported BET area is a physically meaningful and reliable characteristic of the material.[6] This involves a careful selection of the pressure range for analysis to avoid data points that correspond to micropore filling, which can artificially inflate the calculated surface area.

Experimental Protocol: From Activation to Analysis

An accurate BET measurement is contingent on a meticulously executed experimental workflow. The most critical, and often overlooked, phase is sample activation—the process of removing solvent molecules that occupy the pores after synthesis. Incomplete activation is the most common source of erroneously low surface area measurements.

Part 1: Material Activation - The Gateway to Porosity

The goal of activation is to evacuate guest solvents from the MOF's pores without causing the framework to collapse.[7] A multi-step approach involving solvent exchange followed by thermal activation under vacuum is the most robust method.[8]

Step-by-Step Activation Protocol:

• Solvent Exchange (3 days):

  • Rationale: Synthesis solvents like DMF or DEF have high boiling points and can form strong interactions with the metal nodes of the MOF, making them difficult to remove via heating alone. Direct high-temperature heating can create immense capillary forces as the solvent evaporates, leading to pore collapse. Solvent exchange replaces these high-boiling-point solvents with a more volatile, non-coordinating solvent (e.g., methanol, ethanol, or chloroform).

  • Procedure:

    • Place the as-synthesized MOF powder (approx. 100-200 mg) in a 20 mL scintillation vial.

    • Add ~15 mL of a volatile solvent like methanol.

    • Cap the vial and let it stand at room temperature for 24 hours.

    • Carefully decant the supernatant and replenish with fresh methanol.

    • Repeat this exchange process for a total of three days to ensure complete replacement of the original synthesis solvent.

• Thermal Activation & Degassing (12-24 hours):

  • Rationale: This final step removes the volatile exchange solvent under controlled conditions (heat and vacuum) to free the porous network. The temperature must be carefully chosen—high enough to drive off the solvent but below the material's decomposition temperature.

  • Procedure:

    • Accurately weigh a BET sample tube. Record the mass.

    • Transfer 30-50 mg of the solvent-exchanged sample into the BET tube.

    • Attach the sample tube to the degassing port of the surface area analyzer.

    • Begin degassing under a high vacuum.

    • Slowly ramp the temperature to an appropriate level (typically 120-180 °C for many MOFs, but should be determined by thermogravimetric analysis (TGA) for a new material) and hold for at least 12 hours.[9]

    • After the degassing period, cool the sample to room temperature under vacuum.

    • Re-weigh the sample tube with the activated sample to obtain the precise mass for the analysis.

Part 2: BET Measurement Workflow

The following diagram outlines the logical flow from a prepared sample to the final analyzed data.

Caption: Experimental workflow for BET analysis of MOFs.

Comparative Performance Analysis

While specific, published BET surface area data for MOFs synthesized from 5-(4-Carboxybenzylamino)isophthalic acid remains elusive in the current literature, we can contextualize its potential by comparing its structural characteristics against benchmark MOFs with well-documented performance. The ligand's size and number of coordinating carboxylate groups are key determinants of the resulting framework's porosity.

The table below compares the known experimental BET surface areas of several industry-standard MOFs.

Material	Metal Node	Organic Linker	Typical BET Surface Area (m²/g)
UiO-66	Zr₆O₄(OH)₄	Terephthalic acid	1100 - 1600[10][11][12][13]
HKUST-1	Cu₂	Benzene-1,3,5-tricarboxylate	1300 - 1800[14][15][16]
ZIF-8	Zn	2-Methylimidazole	1000 - 1750[17][18]
MOF-S1 (Hypothetical)	Zn, Co, etc.	5-(4-Carboxybenzylamino)isophthalic acid	Not Reported

Analysis and Projections:

• Structural Potential: The 5-(4-Carboxybenzylamino)isophthalic acid linker is larger and more complex than the linkers used in the benchmark MOFs listed above. This increased size and the potential for interpenetration of the resulting frameworks could lead to a wide range of surface areas. A non-interpenetrated framework synthesized from such a large, rigid linker could theoretically exhibit a very high surface area, potentially rivaling or exceeding those of the benchmarks. Conversely, if the flexible benzylamino group allows for dense packing or interpenetration, the resulting surface area could be more modest.[19][20]

• Influence of Metal Center: The choice of the metal ion (e.g., Zn, Co, Cd, Ni) will significantly influence the resulting crystal structure and, consequently, the porosity.[1][2] Different metals favor different coordination geometries, leading to frameworks with varied topologies and pore architectures.

• The Need for Empirical Data: This analysis underscores the critical need for experimental investigation. The synthesis of a series of MOFs from 5-(4-Carboxybenzylamino)isophthalic acid with different metal centers, followed by rigorous activation and BET analysis as described in this guide, would provide invaluable data to the materials science community and unlock the potential of this promising ligand family.

Conclusion

The accurate measurement of specific surface area is a cornerstone of characterizing novel porous materials like those derived from 5-(4-Carboxybenzylamino)isophthalic acid. Success is not merely a function of the analytical instrument, but is critically dependent on a deep understanding of the material's chemistry and a meticulously executed sample activation protocol. While empirical data for this specific family of MOFs is yet to be published, the protocols and comparative framework provided in this guide equip researchers with the necessary tools and scientific rationale to perform a valid, insightful, and reliable analysis. By adhering to these principles, the scientific community can accurately assess the potential of these materials and accelerate their development for transformative applications.

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A Researcher's Guide to Elemental Analysis Validation for 5-(4-Carboxybenzylamino)isophthalic Acid Complexes

In the synthesis and characterization of novel metal-organic frameworks (MOFs), establishing the exact elemental composition is a cornerstone of rigorous scientific inquiry. For complexes involving intricate ligands like 5-(4-carboxybenzylamino)isophthalic acid, a precise understanding of the elemental makeup is not merely a routine check; it is fundamental to confirming the successful synthesis of the target structure and ensuring its purity. This guide provides an in-depth comparison of analytical techniques for the elemental analysis validation of these specific MOFs, offering insights into experimental design and data interpretation for researchers, scientists, and drug development professionals.

The ligand 5-(4-carboxybenzylamino)isophthalic acid is a versatile building block in the construction of coordination polymers due to its flexible nature and multiple coordination sites.[1][2] However, the complexity of the resulting MOF structures necessitates a robust validation of their elemental composition. This guide will explore the utility of combustion-based elemental analysis (CHN analysis) and compare its performance with alternative and complementary techniques.

The Role of Combustion-Based Elemental Analysis (CHN Analysis)

Combustion-based elemental analysis is a widely used technique to determine the weight percentages of carbon (C), hydrogen (H), and nitrogen (N) in a sample.[3][4] This method involves the complete combustion of the material in a high-temperature furnace. The resulting gases are then separated and quantified by a detector, providing a precise measurement of the C, H, and N content.

For 5-(4-carboxybenzylamino)isophthalic acid complexes, CHN analysis serves as a primary method to:

• Confirm the organic linker integrity: The theoretical C, H, and N percentages can be calculated from the proposed chemical formula of the MOF. A close correlation between the experimental and theoretical values provides strong evidence that the organic ligand has been incorporated into the framework without degradation.

• Assess purity: Significant deviations from the expected elemental composition can indicate the presence of residual solvents, unreacted starting materials, or other impurities within the sample.[3]

• Support structural elucidation: When combined with other characterization techniques, such as single-crystal X-ray diffraction, elemental analysis helps to build a comprehensive and validated picture of the MOF's structure.[5][6]

Experimental Protocol: CHN Elemental Analysis

A detailed, step-by-step methodology for performing CHN analysis is crucial for obtaining reliable results.

• Sample Preparation:

  • Ensure the MOF sample is properly activated to remove any guest molecules or solvents from the pores, as this can significantly affect the elemental composition.[3]

  • Grind the crystalline sample into a fine, homogeneous powder to ensure complete combustion.

  • Accurately weigh 1-2 mg of the dried sample into a tin or silver capsule.

• Instrument Calibration:

  • Calibrate the elemental analyzer using a certified organic standard with a known C, H, and N content, such as acetanilide or BBOT.[4] This step is critical for ensuring the accuracy of the measurements.

• Analysis:

  • Introduce the encapsulated sample into the combustion furnace of the elemental analyzer, which operates at temperatures typically above 900 °C.

  • The combustion products (CO2, H2O, and N2) are carried by a helium stream through a reduction tube and then separated by a gas chromatography column.

  • A thermal conductivity detector (TCD) measures the concentration of each gas, which is then used to calculate the percentage of C, H, and N in the original sample.

• Data Validation:

  • Perform multiple analyses of the same sample to assess the precision of the method.

  • Compare the average experimental percentages to the theoretical values calculated for the proposed MOF formula. A difference of less than 0.4% is generally considered acceptable.

Comparative Analysis of Alternative Techniques

While CHN analysis is a powerful tool, a multi-faceted approach to elemental analysis validation provides a more complete picture. The following table compares CHN analysis with other common techniques used in the characterization of MOFs.

Technique	Principle	Information Provided	Advantages	Limitations
Combustion Analysis (CHN)	Sample combustion and detection of resulting gases.	Weight percentage of C, H, N.[4]	Fast, accurate for organic elements, widely available.	Indirectly measures oxygen, does not provide metal content.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Excitation of atoms in a plasma and detection of emitted light.	Quantitative determination of metal content.[7]	High sensitivity for metals, can analyze a wide range of elements.	Requires sample digestion, which can be challenging for some MOFs.[8]
Thermogravimetric Analysis (TGA)	Measures changes in sample weight as a function of temperature.	Information on thermal stability, solvent content, and metal oxide residue.[3]	Provides information on framework stability and guest molecules.	Does not directly provide elemental composition of the organic linker.
X-ray Photoelectron Spectroscopy (XPS)	Analysis of electrons ejected from a material upon X-ray irradiation.	Elemental composition and chemical state of elements on the surface.	Surface-sensitive, provides information on bonding environments.	Not a bulk analysis technique, quantification can be complex.
Energy-Dispersive X-ray Spectroscopy (EDX/EDS)	Detection of X-rays emitted from a sample bombarded with an electron beam.	Elemental composition of a specific area of the sample.[3]	Can be coupled with scanning electron microscopy (SEM) for elemental mapping.	Less accurate for light elements, semi-quantitative.

In-Depth Look at Complementary Techniques

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

For a complete elemental profile of 5-(4-carboxybenzylamino)isophthalic acid complexes, determining the metal content is essential. ICP-OES is a highly sensitive technique for this purpose.[7] However, a significant challenge lies in the sample preparation, as MOFs must be completely digested to introduce them into the plasma.[8]

Experimental Protocol: ICP-OES for Metal Content

• Digestion:

  • Accurately weigh a known amount of the MOF sample.

  • Digest the sample in a strong acid, such as nitric acid, often with the aid of microwave heating to ensure complete dissolution.[8]

• Analysis:

  • Introduce the digested sample solution into the ICP-OES instrument.

  • The high-temperature plasma atomizes and excites the metal ions, which then emit light at characteristic wavelengths.

  • The intensity of the emitted light is proportional to the concentration of the metal in the sample.

• Quantification:

  • Prepare a calibration curve using standard solutions of the metal of interest to accurately quantify its concentration in the MOF sample.

Thermogravimetric Analysis (TGA)

TGA is a valuable complementary technique that provides information about the thermal stability of the MOF and the presence of solvent molecules.[3] By heating the sample under a controlled atmosphere and monitoring its weight loss, one can identify the temperature at which the framework decomposes and quantify the amount of guest molecules present. This information is crucial for accurately interpreting the results of CHN analysis.

Logical Workflow for Validation

A logical workflow for the comprehensive elemental analysis validation of 5-(4-carboxybenzylamino)isophthalic acid complexes is essential for ensuring data integrity.

Caption: Workflow for elemental analysis validation of MOFs.

Conclusion

The validation of the elemental composition of 5-(4-carboxybenzylamino)isophthalic acid complexes requires a meticulous and multi-technique approach. While combustion-based CHN analysis provides the foundational data for the organic components, its integration with techniques like ICP-OES for metal content and TGA for thermal stability and solvent analysis is crucial for a comprehensive and trustworthy characterization. By following a structured analytical workflow and understanding the strengths and limitations of each technique, researchers can confidently establish the elemental integrity of their novel MOF materials, paving the way for their application in diverse scientific and technological fields.

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A Comparative Guide to the Photoluminescence of Isophthalic Acid-Based Ligands for Advanced Research

For researchers and professionals in drug development and materials science, the selection of appropriate molecular building blocks is paramount. Aromatic carboxylate ligands, in particular, are foundational in the synthesis of metal-organic frameworks (MOFs), coordination polymers, and other advanced materials where photoluminescent properties are critical. This guide provides an in-depth comparison of the photoluminescent characteristics of 5-(4-Carboxybenzylamino)isophthalic acid and its structural analogues. Our objective is to furnish researchers with the necessary data and experimental context to make informed decisions for their specific applications.

Introduction: The Significance of Functionalized Isophthalic Acids

Isophthalic acid (IPA) and its isomer, terephthalic acid (TPA), are fundamental dicarboxylic acids that have been extensively studied for their luminescent properties, particularly in the solid state.[1][2] While their luminescence in solution is often negligible, upon crystallization, they can exhibit both fluorescence and room-temperature phosphorescence (RTP).[1] This phenomenon, known as crystallization-induced emission, highlights the profound impact of molecular packing and intermolecular interactions on the photophysical behavior of these simple organic molecules.

The strategic functionalization of the isophthalic acid backbone presents a powerful avenue for tuning these luminescent properties. The introduction of substituents can alter the electronic landscape of the molecule, influencing absorption and emission wavelengths, quantum yields, and excited-state lifetimes. The amino group (-NH₂) is a particularly potent functionalization, often enhancing luminescence through its electron-donating nature.[3][4][5] This guide focuses on 5-(4-Carboxybenzylamino)isophthalic acid, a ligand that combines the isophthalic acid core with an amino linker and an additional carboxylic acid-functionalized benzyl group. This unique structure offers multiple coordination sites and the potential for complex and highly tunable photoluminescent behavior.

Comparative Analysis of Photoluminescent Properties

To understand the potential performance of 5-(4-Carboxybenzylamino)isophthalic acid, we will compare it with its parent compound, isophthalic acid, its isomer, terephthalic acid, and a closely related amino-functionalized derivative, 5-aminoisophthalic acid, and its derivatives.

Ligand	Structure	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Lifetime (τ)	Key Remarks
5-(4-Carboxybenzylamino)isophthalic acid	C₁₆H₁₃NO₆	To Be Determined	To Be Determined	To Be Determined	To Be Determined	Commercially available. Expected to exhibit enhanced fluorescence due to the amino-benzyl substituent.
Isophthalic Acid (IPA) (crystalline)	C₈H₆O₄	~290	380 (Fluorescence), 506 (RTP)	15.3% (Fluorescence)	1.81 ns (Fluorescence), 290 ms (RTP)	Exhibits both prompt fluorescence and a long-lived green afterglow (RTP).[1]
Terephthalic Acid (TPA) (crystalline)	C₈H₆O₄	~290	388 (Fluorescence), 511 (RTP)	8.4% (Fluorescence)	0.53 ns (Fluorescence)	Shows weaker fluorescence and RTP compared to IPA.[1]
5-Aminoisophthalic Acid	C₈H₇NO₄	Not Reported	Not Reported	Not Reported	Not Reported	A foundational building block for more complex fluorescent ligands.[3][6][7][8]
5-[(2-hydroxybenzyl)amino]isophthalic acid	C₁₅H₁₃NO₅	Not Reported	439	up to 64%	Not Reported	A derivative of 5-aminoisophthalic acid, demonstrating strong blue fluorescence.[3]

Expert Insights: The comparison clearly indicates that the core isophthalic acid structure is inherently luminescent in the solid state, with its emission properties being sensitive to the substitution pattern of the carboxyl groups. The higher quantum yield of crystalline IPA compared to TPA suggests that the meta-substitution pattern is more favorable for radiative decay processes.[1]

The introduction of an amino group, as seen in the derivative of 5-aminoisophthalic acid, can dramatically enhance the quantum yield. The reported 64% quantum yield for 5-[(2-hydroxybenzyl)amino]isophthalic acid is a significant leap from the 15.3% of the parent IPA crystal.[1][3] This enhancement is likely due to the electron-donating nature of the amino group, which can lead to a more efficient population of the emissive excited state. Based on this, it is reasonable to hypothesize that 5-(4-Carboxybenzylamino)isophthalic acid will also exhibit strong fluorescence, potentially with unique properties arising from the additional carboxybenzyl group.

Experimental Protocols

To ensure scientific rigor and enable researchers to validate and expand upon these findings, we provide detailed, self-validating experimental protocols for the characterization of the photoluminescent properties of these ligands.

Synthesis of 5-(4-Carboxybenzylamino)isophthalic acid

While 5-(4-Carboxybenzylamino)isophthalic acid is commercially available, a synthesis protocol is provided for completeness, adapted from procedures for similar compounds.[9][10]

Workflow for Ligand Synthesis

Sources

• 1. Origins of crystallisation-induced dual emission of terephthalic and isophthalic acid crystals - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D5CP00603A [pubs.rsc.org]
• 2. crespootero.uk [crespootero.uk]
• 3. researchgate.net [researchgate.net]
• 4. Four Novel d10 Metal-Organic Frameworks Incorporating Amino-Functionalized Carboxylate Ligands: Synthesis, Structures, and Fluorescence Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Four Novel d10 Metal-Organic Frameworks Incorporating Amino-Functionalized Carboxylate Ligands: Synthesis, Structures, and Fluorescence Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 5-Aminoisophthalic acid | C8H7NO4 | CID 66833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-Aminoisophthalate-based kojic acid-appended bis-1,2,3-triazole: a fluorescent chemosensor for Cu2+ sensing and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scienceopen.com [scienceopen.com]

Topological Analysis of 5-(4-Carboxybenzylamino)isophthalic Acid Coordination Networks

The following guide provides an in-depth topological and performance analysis of coordination networks constructed from 5-(4-Carboxybenzylamino)isophthalic acid . This document is structured to serve researchers in crystal engineering and materials science, offering a comparative perspective against structurally related ligand systems.

Executive Summary

The ligand 5-(4-Carboxybenzylamino)isophthalic acid (referred to herein as H₃L ) represents a critical class of "semi-rigid" tricarboxylate linkers used in the construction of Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs). Unlike rigid linkers (e.g., BTC), H₃L features a flexible -NH-CH₂- spacer between the isophthalate head and the benzoate tail. This guide analyzes how this specific flexibility dictates network topology, comparing it against its Amide (rigid) and Ether (flexible, H-bond acceptor) analogs.

Key Insight: The secondary amine (-NH-) in the spacer not only introduces conformational freedom (V-shaped vs. linear) but also acts as a hydrogen bond donor, influencing supramolecular assembly in ways distinct from ether- or amide-linked alternatives.

Ligand Profile & Structural Causality

To understand the network topology, one must first analyze the ligand's geometric potential.

Feature	Specification	Impact on Topology
Formula	C₁₆H₁₃NO₆	Tricarboxylic acid (3-connected node)
Linker Type	Amine (-NH-CH₂-)	High flexibility; Torsion angles allow "breathing" frameworks.
Coordination	3 x Carboxylates	Can bridge 2, 3, or more metal centers depending on deprotonation.
H-Bonding	2° Amine Donor	Facilitates inter-chain stabilization often absent in ether analogs.

Comparative Ligand Geometry

The choice of spacer defines the resulting network. We compare H₃L with its two primary competitors:

• The Subject (Amine): 5-(4-Carboxybenzylamino)isophthalic acid. Flexible hinge; H-bond donor.

• Alternative A (Amide): 5-(4-Carboxybenzoylamino)isophthalic acid. Rigid/Planar due to conjugation; Restricted rotation.

• Alternative B (Ether): 5-[(4-Carboxybenzyl)oxy]isophthalic acid.[1][2] Flexible; H-bond acceptor only (no NH).

Comparative Topological Analysis

This section evaluates the performance of H₃L networks (specifically Cd(II) and Zn(II) systems) against the alternatives.

Case Study 1: Cd(II) Coordination Networks

System: [Cd(HL)(H₂O)]ₙ vs. Amide/Ether Analogs.

Metric	Amine Linker (H₃L)	Amide Linker Analog	Ether Linker Analog
Topology	(4,4) or sql Layer	3D Pillar-Layer	Undulating 2D Sheets
Dimensionality	2D (Hydrogen bonded to 3D)	3D (Often pillared)	2D
Flexibility	High (Shear movement)	Low (Rigid struts)	Moderate
Interpenetration	Rare (Steric bulk of NH)	Common (2-fold)	Common

Mechanism:

• Amine Effect: In Cd(II) networks, the -NH-CH₂- group of H₃L often adopts a bent conformation. This prevents the formation of linear pillars, favoring 2D sheets where the "benzyl" tail hangs pendant or engages in interlayer hydrogen bonding.

• Contrast: The Amide analog, being more rigid, often supports 3D open frameworks because the ligand acts as a stiff strut, preventing collapse.

Case Study 2: Zn(II) Coordination Networks

System: [Zn(L)₀.₅(bipy)] type mixed-ligand networks.

• Observation: When combined with linear linkers like 4,4'-bipyridine (bipy), H₃L tends to form interpenetrated pcu (primitive cubic) nets .

• Why? The flexibility of the amine hinge allows the ligand to distort to accommodate the geometric requirements of the pcu net, a feat difficult for the rigid Amide analog which forces lower symmetry topologies.

Performance Verdict

• Choose H₃L (Amine) if your application requires dynamic porosity (breathing effect) or specific H-bond recognition (e.g., sensing of polar solvents).

• Choose Amide Analog if you require thermal stability (>350°C) and permanent porosity (rigid open pores).

Experimental Protocols

Protocol A: Ligand Synthesis (Self-Validating)

Objective: Synthesize 5-(4-Carboxybenzylamino)isophthalic acid via Reductive Amination.

Reagents:

• 5-Aminoisophthalic acid (5-AIA)

• 4-Formylbenzoic acid

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

Step-by-Step Workflow:

• Imine Formation: Dissolve 5-AIA (10 mmol) and 4-Formylbenzoic acid (10 mmol) in MeOH (50 mL). Reflux for 4 hours.

  • Checkpoint: Solution should change color (often yellow/orange) indicating Schiff base formation.

• Reduction: Cool to 0°C. Slowly add NaBH₄ (15 mmol) in small portions.

  • Safety: Gas evolution (H₂). Ensure venting.

• Workup: Stir at RT for 12 hours. Acidify with dilute HCl to pH 3-4.

• Purification: Filter the white precipitate. Recrystallize from Ethanol/Water.

  • Validation: ¹H NMR must show a singlet/doublet for -CH₂- at ~4.4 ppm and disappearance of the imine proton.

Protocol B: Solvothermal MOF Synthesis

Objective: Synthesis of [Cd₃(L)₂(H₂O)₄]·2DMF.

• Mixing: Combine H₃L (0.1 mmol) and Cd(NO₃)₂·4H₂O (0.2 mmol) in a mixture of DMF/H₂O (10 mL, 3:1 v/v).

• Digestion: Seal in a 20 mL Teflon-lined autoclave.

• Heating Profile:

  • Ramp to 100°C over 2 hours.

  • Hold at 100°C for 72 hours.

  • Cool to RT over 24 hours (Slow cooling is critical for single crystals).

• Isolation: Filter colorless block crystals. Wash with DMF.

Visualizations

Diagram 1: Synthesis & Assembly Logic

This diagram illustrates the pathway from precursors to the final topological network, highlighting the critical "Node Selection" step.

Caption: Workflow relating chemical synthesis to topological outcomes, emphasizing the role of ligand flexibility.

Diagram 2: Topological Classification Tree

A decision tree for classifying the resulting coordination network based on connectivity.

Caption: Classification logic for determining the topological net of H3L-based coordination polymers.

References

• Synthesis and Structure of Amide-Linked Analogs: Title: Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid. Source: CrystEngComm, 2013. URL:[Link]

• Synthesis of Ether-Linked Analogs (CIA): Title: Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid.[1][2][3] Source: Acta Crystallographica Section E, 2016.[1][3][4] URL:[Link]

• Cd(II) Coordination Polymers with Amine Linker: Title: Synthesis of Cd(II) coordination polymer and its fluorescence properties (5-((4-carboxybenzyl)amino)isophthalic acid). Source: Journal of Sun Yat-sen University (Natural Science Edition), 2015. URL:[Link]

• Topological Analysis Principles: Title: Reticular Chemistry Structure Resource (RCSR). Source: ANU. URL:[Link]

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. Crystal structure of 5-[(4-carb-oxy-benz-yl)-oxy]isophthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5-(4-Carboxybenzylamino)isophthalic acid proper disposal procedures

Executive Safety & Operational Summary

Immediate Directive: 5-(4-Carboxybenzylamino)isophthalic acid (CAS: 1309853-81-3) is a specialized organic ligand often used in Metal-Organic Framework (MOF) synthesis.[1] While not classified as a P-listed or U-listed acute toxin by the EPA, it acts as a chemical irritant and organic acid .[1]

Do not dispose of via sanitary sewer systems. All waste streams containing this compound must be segregated into Hazardous Chemical Waste containers.[1]

Critical Parameter	Data Point
CAS Number	1309853-81-3
Molecular Formula	C₁₆H₁₃NO₆
Physical State	Solid (Powder)
Primary Hazard	Irritant (H315, H319, H335)
Waste Classification	Non-Regulated Organic Acid (unless mixed with regulated solvents)
Incompatible With	Strong Oxidizers, Strong Bases

Chemical Profile & Hazard Logic

To understand the disposal protocol, one must understand the chemical behavior. This compound contains three carboxylic acid groups and a secondary amine.[1]

• Acidity & Compatibility: The tricarboxylic acid nature implies a low pH in aqueous solution. Mixing this directly with strong bases (e.g., sodium hydroxide waste) in a closed container can generate significant heat (exothermic neutralization), potentially pressurizing waste drums. Action: Segregate from strong base waste streams.

• Solubility Profile: It is sparingly soluble in water but soluble in polar organic solvents (DMF, DMSO) often used in MOF synthesis. This dictates that liquid waste will likely be classified under "Organic Solvents" rather than "Aqueous Acid."[1]

Pre-Disposal Handling & Segregation

Before disposal, the waste must be categorized based on its phase (Solid vs. Liquid) and solvent matrix.

Protocol A: Solid Waste (Excess Reagent/Spill Cleanup)

• Container: High-Density Polyethylene (HDPE) wide-mouth jar or amber glass.

• Labeling: "Hazardous Waste - Solid - Irritant."[1]

• Segregation: Keep separate from oxidizers (e.g., nitrates, perchlorates) to prevent potential combustion.

Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)[1]

• Scenario 1: Organic Solvent Matrix (DMF/DMSO/Ethanol)

  • Action: Collect in "Halogenated" or "Non-Halogenated" solvent waste carboys depending on the solvent used.

  • Note: The ligand itself is non-halogenated, but MOF synthesis often involves metal salts. If toxic metals (e.g., Chromium, Cobalt) are present, the waste code changes to reflect the heavy metal toxicity (e.g., EPA Code D007 for Chromium).

• Scenario 2: Aqueous Matrix

  • Action: Collect in "Aqueous Acidic Waste" containers.

  • Prohibition: Do not mix with cyanide or sulfide wastes, as acidic conditions can liberate toxic gases (HCN/H₂S).[1]

Disposal Workflow Visualization

The following diagram illustrates the decision logic for routing 5-(4-Carboxybenzylamino)isophthalic acid waste.

Caption: Logical decision tree for segregating waste streams based on physical state and solvent composition.

Detailed Operational Procedures

Step-by-Step Disposal Protocol

• Identification & Labeling:

  • Before moving the waste, attach a hazardous waste tag.

  • Constituents: List "5-(4-Carboxybenzylamino)isophthalic acid" fully. Do not use abbreviations like "Ligand L" or "Linker 5."

  • Hazard Checkboxes: Check "Irritant" and "Toxic" (if metals are present).[1]

• Container Selection:

  • Solids: Use a wide-mouth HDPE jar. Double-bagging in 4-mil polyethylene bags is recommended for fine powders to prevent dust inhalation during transport.[1]

  • Liquids: Use standard safety carboys (typically 4L or 20L HDPE/Glass).[1] Ensure 10% headspace is left to allow for thermal expansion.[1][2]

• Spill Management (Emergency Response):

  • Minor Spill (<5g):

    • Don PPE (Nitrile gloves, safety glasses, lab coat).[1][3]

    • Cover with wet paper towels to prevent dust generation.[1]

    • Wipe up and place all materials into the Solid Waste container.[1]

    • Clean surface with a mild soap solution.[1]

  • Major Spill (>5g):

    • Evacuate the immediate area to let dust settle.[1]

    • Use a HEPA-filtered vacuum if available, or wet-sweep methods.[1]

    • Do not dry sweep (creates dust aerosols).[1]

• Final Handoff:

  • Contact your institution’s EHS (Environmental Health & Safety) department for pickup.[1][4]

  • Ensure the container is externally clean (no residue on the outside) and the cap is tightly sealed.

Regulatory Compliance & Documentation

For drug development and research labs, adherence to the "Cradle-to-Grave" principle is mandatory.[1]

• US EPA: While not a listed hazardous waste, it falls under the "General Duty Clause." If the waste exhibits a pH < 2, it is a D002 (Corrosive) waste. If it contains regulated metals (e.g., from MOF synthesis), it carries the metal's waste code (e.g., D007 for Chromium).

• EU CLP: Classified generally under H315 (Skin Irrit.[1] 2) and H319 (Eye Irrit. 2).[1][5] Waste code 16 05 08 * (discarded organic chemicals consisting of or containing hazardous substances) is typically applicable.[1]

References

• U.S. Environmental Protection Agency (EPA). (2023).[1] Hazardous Waste Generators: Managing Your Waste. Retrieved from [Link][1]

• National Research Council (US) Committee on Hazardous Substances in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] Retrieved from [Link][1]

• PubChem. (n.d.).[1] Compound Summary: Isophthalic acid derivatives. National Library of Medicine.[1] Retrieved from [Link]

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• 1. 5-(Bis(4-carboxybenzyl)amino)isophthalic acid | 1492054-35-9 [sigmaaldrich.com]
• 2. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
• 3. hscprep.com.au [hscprep.com.au]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]